(R)-BRD3731

Core Science & Biosynthesis

(R)-BRD3731: A Technical Guide to a Selective GSK3β Inhibitor

This guide provides an in-depth overview of (R)-BRD3731, a selective inhibitor of Glycogen Synthase Kinase 3β (GSK3β). GSK3β is a serine/threonine kinase implicated in a multitude of cellular processes, and its dysregulation is linked to various pathologies, including neurodegenerative disorders, psychiatric disorders, and diabetes.[1][2][3] The selective inhibition of the β isoform over the highly homologous α isoform is a key challenge in developing targeted therapies.[2] (R)-BRD3731 and its racemic parent compound, BRD3731, have emerged as valuable chemical probes for dissecting the specific roles of GSK3β.

Data Presentation: Potency and Selectivity

(R)-BRD3731 demonstrates selectivity for GSK3β over GSK3α. The following tables summarize the available quantitative data for the racemic compound BRD3731 and its resolved (R)-enantiomer.

Table 1: In Vitro Inhibitory Potency (IC50)

Compound	Target	IC50	Selectivity (α/β)
BRD3731 (Racemate)	GSK3β	15 nM[1][2][4]	~14-fold[2]
GSK3α	215 nM[1][2][4]
(R)-BRD3731	GSK3β	1.05 µM[5]	~6.4-fold
GSK3α	6.7 µM[5]

Table 2: Cellular Target Engagement and Mutant Potency

Compound	Parameter	Target	Value
BRD3731	Cellular Kd	GSK3β	3.3 µM[2]
BRD3731	IC50	GSK3β (D133E mutant)	53 nM[2]

Mechanism of Action and Signaling Pathways

GSK3β is a key negative regulator in the canonical Wnt/β-catenin signaling pathway.[6] In the absence of a Wnt signal, GSK3β is part of a "destruction complex" that phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation.[6] Inhibition of GSK3β by (R)-BRD3731 prevents this phosphorylation, leading to the stabilization and nuclear translocation of β-catenin, which in turn activates the transcription of Wnt target genes.[7]

Cellular studies show that BRD3731 treatment leads to expected downstream effects of GSK3β inhibition. For instance, it inhibits the phosphorylation of Collapsin Response Mediator Protein 2 (CRMP2) in SH-SY5Y cells and decreases the phosphorylation of β-catenin at sites targeted by GSK3β (S33/37/T41) in HL-60 cells.[1][2]

Wnt/β-catenin pathway and the inhibitory action of (R)-BRD3731.

Experimental Protocols

In Vitro GSK3β Kinase Inhibition Assay (Luminescence-based)

This protocol is a representative method for determining the in vitro IC50 value of (R)-BRD3731, adapted from common kinase assay methodologies like ADP-Glo™.[8][9]

Materials:

• Recombinant human GSK3β enzyme

• GSK3-specific peptide substrate (e.g., p-GSP2)[10]

• ATP

• (R)-BRD3731 (and other test compounds)

• Kinase buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well white microplates

• Luminometer

Procedure:

• Compound Preparation: Prepare a 10-point serial dilution of (R)-BRD3731 (e.g., starting from 100 µM) in 100% DMSO. Then, create intermediate dilutions in kinase buffer to maintain a constant final DMSO concentration (e.g., 1%) in the assay.

• Assay Plate Setup: To the wells of a 384-well plate, add 1 µL of the diluted inhibitor or vehicle (for control wells).

• Enzyme Addition: Dilute the GSK3β enzyme in kinase buffer to the desired concentration (previously determined via enzyme titration) and add 2 µL to each well.

• Reaction Initiation: Prepare a substrate/ATP mix by diluting the peptide substrate and ATP in kinase buffer. Initiate the kinase reaction by adding 2 µL of this mix to each well. Final concentrations might be ~200 ng/µL peptide and ~25 µM ATP.[8]

• Incubation: Incubate the plate at 30°C for 45-60 minutes.[8][11]

• ADP Detection (Part 1): Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Luminescence Generation (Part 2): Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Convert luminescence values to percent inhibition relative to controls. Plot percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Assay: Western Blot for Phospho-CRMP2

This protocol describes how to assess the cellular activity of (R)-BRD3731 by measuring the phosphorylation of a known GSK3β substrate, CRMP2, in a relevant cell line like SH-SY5Y.[1][2]

Materials:

• SH-SY5Y neuroblastoma cells

• Cell culture medium and supplements

• (R)-BRD3731

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, buffers, and electrophoresis equipment

• PVDF membrane and transfer system

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-CRMP2 (Thr514), anti-total-CRMP2, anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Plate SH-SY5Y cells and allow them to adhere. Treat the cells with varying concentrations of (R)-BRD3731 (e.g., 1-10 µM) or vehicle control for 24 hours.[1]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation: Normalize the protein concentrations for all samples with lysis buffer. Add Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in blocking buffer.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-CRMP2) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with antibodies for total CRMP2 and a loading control like β-actin.

• Analysis: Quantify the band intensities using densitometry software. Calculate the ratio of phospho-CRMP2 to total CRMP2 to determine the effect of (R)-BRD3731 on substrate phosphorylation.

Drug Discovery and Validation Workflow

The identification and validation of a selective kinase inhibitor like (R)-BRD3731 follows a structured workflow, from initial screening to in vivo validation.

A generalized workflow for kinase inhibitor validation.

Summary of Cellular and In Vivo Effects

BRD3731 has been evaluated in various cellular and preclinical models, demonstrating effects consistent with GSK3β inhibition:

• Anti-inflammatory Response: In microglial cells, BRD3731 was more potent than GSK3α or dual inhibitors at suppressing the mRNA expression of activation markers (CD11b, Iba1) and pro-inflammatory cytokines (IL-1β, IL-6, TNF-α).[7] It also hindered the nuclear translocation of the pro-inflammatory transcription factor NF-κB.[7]

• Colony Formation: In cancer cell lines, BRD3731 (10-20 µM) was shown to impair colony formation in TF-1 cells while increasing it in MV4-11 cells, suggesting context-dependent effects.[2]

• In Vivo Efficacy: In a mouse model for Fragile X syndrome (Fmr1 KO mice), administration of BRD3731 (30 mg/kg, i.p.) reduced the incidence of audiogenic seizures, highlighting its potential in neurological disorders.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. GSK3β: role in therapeutic landscape and development of modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BRD3731 - MedChem Express [bioscience.co.uk]
• 5. medchemexpress.com [medchemexpress.com]
• 6. portlandpress.com [portlandpress.com]
• 7. Selective GSK3β Inhibition Mediates an Nrf2-Independent Anti-inflammatory Microglial Response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. promega.com [promega.com]
• 10. Peptide inhibition assay [bio-protocol.org]
• 11. bpsbioscience.com [bpsbioscience.com]

Investigating GSK3β Function with (R)-BRD3731: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycogen synthase kinase 3 beta (GSK3β) is a ubiquitously expressed and highly conserved serine/threonine kinase that plays a pivotal role in a multitude of cellular processes. It is a key regulator of various signaling pathways, including the Wnt/β-catenin, nuclear factor-kappa B (NF-κB), and Nuclear factor erythroid 2-related factor 2 (Nrf2) pathways. Dysregulation of GSK3β activity has been implicated in the pathophysiology of numerous diseases, including neurodegenerative disorders, metabolic diseases, and cancer, making it a compelling therapeutic target.

(R)-BRD3731 is a potent and selective inhibitor of GSK3β, demonstrating significant selectivity over its isoform, GSK3α. This selectivity provides researchers with a valuable tool to dissect the specific functions of GSK3β in various biological systems. This technical guide provides a comprehensive overview of the use of (R)-BRD3731 as a tool to investigate GSK3β function, including its biochemical and cellular activities, detailed experimental protocols, and visualizations of the key signaling pathways it modulates.

Data Presentation

The following tables summarize the quantitative data regarding the inhibitory activity and cellular effects of (R)-BRD3731.

Table 1: In Vitro Inhibitory Activity of (R)-BRD3731

Target	IC50	Fold Selectivity (GSK3α/GSK3β)	Reference
GSK3β	1.05 µM	-	[1]
GSK3α	6.7 µM	6.4	[1]
GSK3β (alternative source)	15 nM	-	[2][3][4]
GSK3α (alternative source)	215 nM	14.3	[2][3][4]
GSK3β (D133E mutant)	53 nM	-	[4]

Table 2: Cellular Effects of (R)-BRD3731

Cell Line	Concentration	Effect	Reference
SH-SY5Y	1-10 µM	Inhibition of CRMP2 phosphorylation	[2][4]
HL-60	20 µM	Decreased β-catenin (S33/37/T41) phosphorylation	[2][4]
HL-60	20 µM	Induced β-catenin (S675) phosphorylation	[2][4]
TF-1	10-20 µM	Impaired colony formation	[4]
MV4-11	10-20 µM	Increased colony-forming ability	[4]
SIM-A9 microglia	10, 20, 40 µM	Significant inhibition of LPS-stimulated nitrite (B80452) production
SIM-A9 microglia	10, 20 µM	Significant inhibition of IL-1β, IL-6, and iNOS mRNA levels	[5]
SIM-A9 microglia	10, 20 µM	Potent activation of Nrf2, leading to enhanced HO-1 and Osgin1 expression	[5]
SIM-A9 microglia	Not specified	Nuclear accumulation of β-catenin	[5]

Experimental Protocols

Detailed methodologies for key experiments to characterize the effects of (R)-BRD3731 are provided below.

In Vitro GSK3β Kinase Assay

This protocol is adapted from commercially available kinase assay kits and is suitable for determining the IC50 of (R)-BRD3731.

Materials:

• Recombinant human GSK3β enzyme

• GSK3β substrate peptide (e.g., a pre-phosphorylated peptide)

• Adenosine triphosphate (ATP)

• (R)-BRD3731

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl2, 0.1 mg/ml BSA)

• Kinase detection reagent (e.g., ADP-Glo™, Kinase-Glo®)

• 384-well white plates

Procedure:

• Prepare a serial dilution of (R)-BRD3731 in the kinase assay buffer.

• In a 384-well plate, add 5 µL of the diluted (R)-BRD3731 or vehicle (DMSO) to the appropriate wells.

• Add 10 µL of GSK3β enzyme solution (pre-diluted in kinase assay buffer) to each well.

• Initiate the kinase reaction by adding 10 µL of a solution containing the GSK3β substrate peptide and ATP (final concentrations will need to be optimized, but are typically around the Km for ATP).

• Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• Stop the reaction and detect the kinase activity by adding the kinase detection reagent according to the manufacturer's instructions. This typically involves a luciferase-based system that measures the amount of ADP produced.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each concentration of (R)-BRD3731 and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot Analysis of GSK3β Signaling

This protocol allows for the analysis of changes in the phosphorylation status of GSK3β and its downstream targets, such as β-catenin.

Materials:

• Cells treated with (R)-BRD3731 or vehicle

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-GSK3β (Ser9), anti-GSK3β, anti-β-catenin, anti-phospho-β-catenin (Ser33/37/Thr41))

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated cells and determine the protein concentration of the lysates.

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the chemiluminescent substrate according to the manufacturer's instructions.

• Capture the chemiluminescent signal using an imaging system.

• Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

MTT Cell Viability Assay

This colorimetric assay is used to assess the effect of (R)-BRD3731 on cell viability and proliferation.

Materials:

• Cells of interest (e.g., SH-SY5Y)

• Complete cell culture medium

• (R)-BRD3731

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of (R)-BRD3731 or vehicle for the desired duration (e.g., 24, 48, or 72 hours).

• After the treatment period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by GSK3β and a general experimental workflow for investigating (R)-BRD3731.

Signaling Pathways

Caption: Wnt/β-catenin signaling pathway with (R)-BRD3731 inhibition.

Caption: GSK3β in the NF-κB signaling pathway.

Caption: GSK3β regulation of the Nrf2 antioxidant response.

Experimental Workflow

Caption: General workflow for investigating (R)-BRD3731.

Conclusion

(R)-BRD3731 is a valuable pharmacological tool for the selective investigation of GSK3β function. Its demonstrated potency and selectivity allow for the precise dissection of GSK3β's roles in complex signaling networks. The data and protocols presented in this guide provide a solid foundation for researchers to design and execute experiments aimed at further elucidating the multifaceted functions of GSK3β in health and disease. The use of (R)-BRD3731 in various in vitro and cellular models will continue to contribute significantly to our understanding of GSK3β-mediated pathophysiology and aid in the development of novel therapeutic strategies targeting this critical kinase.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. BRD3731 - MedChem Express [bioscience.co.uk]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. Selective GSK3β Inhibition Mediates an Nrf2-Independent Anti-inflammatory Microglial Response - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of the (R)-BRD3731 Enantiomer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-BRD3731 is a potent and selective inhibitor of Glycogen Synthase Kinase 3 (GSK3), with a preferential affinity for the GSK3β isoform. This document provides a comprehensive overview of the biological activity of (R)-BRD3731, summarizing key quantitative data, detailing experimental methodologies for its characterization, and visualizing its engagement with relevant signaling pathways. The information presented herein is intended to serve as a technical resource for researchers and professionals in the fields of pharmacology and drug development.

Core Biological Activity and Mechanism of Action

(R)-BRD3731 exerts its biological effects through the direct inhibition of GSK3, a serine/threonine kinase that plays a pivotal role in a multitude of cellular processes. GSK3 is constitutively active in resting cells and its activity is regulated through inhibitory phosphorylation by upstream kinases such as Akt. By inhibiting GSK3, (R)-BRD3731 modulates the phosphorylation status of numerous downstream substrates, thereby impacting a wide array of signaling cascades.

Notably, (R)-BRD3731 demonstrates selectivity for the GSK3β isoform over the GSK3α isoform. This selectivity is a key characteristic, as the two isoforms can have both overlapping and distinct functions in cellular physiology and pathology.

Quantitative Data Summary

The inhibitory potency of (R)-BRD3731 against GSK3α and GSK3β has been quantified through in vitro kinase assays. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Target	IC50 (µM)
GSK3β	1.05[1]
GSK3α	6.7[1]

Key Signaling Pathways

(R)-BRD3731's inhibition of GSK3β has significant implications for several critical signaling pathways, including the Wnt/β-catenin and the CRMP2-mediated neuronal signaling pathways.

Wnt/β-catenin Signaling Pathway

In the absence of a Wnt signal, GSK3β is a key component of a "destruction complex" that phosphorylates β-catenin, targeting it for ubiquitination and subsequent proteasomal degradation. Inhibition of GSK3β by (R)-BRD3731 prevents this phosphorylation, leading to the stabilization and accumulation of β-catenin in the cytoplasm. This allows β-catenin to translocate to the nucleus, where it acts as a transcriptional co-activator for TCF/LEF transcription factors, driving the expression of Wnt target genes.

Wnt/β-catenin signaling pathway modulation.

CRMP2 Signaling Pathway

Collapsin Response Mediator Protein 2 (CRMP2) is a key protein in neuronal development, playing a role in axon guidance and neurite outgrowth. GSK3β phosphorylates CRMP2, which leads to its inactivation. By inhibiting GSK3β, (R)-BRD3731 can decrease the phosphorylation of CRMP2, thereby promoting its active state and potentially influencing neuronal plasticity and regeneration.

GSK3β-mediated regulation of CRMP2.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the biological activity of (R)-BRD3731.

In Vitro GSK3β Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies the amount of ADP produced by the kinase reaction, which is directly proportional to kinase activity.

Materials:

• GSK3β enzyme

• GSK3 substrate peptide

• ATP

• (R)-BRD3731

• ADP-Glo™ Kinase Assay Kit (Promega)

• 96-well white assay plates

Procedure:

• Prepare a reaction mixture containing GSK3β enzyme and its substrate in kinase reaction buffer.

• Add varying concentrations of (R)-BRD3731 or vehicle control (DMSO) to the reaction mixture.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Convert the ADP generated to ATP by adding the Kinase Detection Reagent. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

• Calculate the percent inhibition for each concentration of (R)-BRD3731 and determine the IC50 value by fitting the data to a dose-response curve.

Workflow for in vitro kinase inhibition assay.

Western Blot Analysis of CRMP2 and β-catenin Phosphorylation

This method is used to detect changes in the phosphorylation status of GSK3β substrates in cell lysates following treatment with (R)-BRD3731.

Cell Lines:

• SH-SY5Y (human neuroblastoma) for CRMP2 phosphorylation.

• HL-60 (human promyelocytic leukemia) for β-catenin phosphorylation.

Materials:

• (R)-BRD3731

• Cell lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors)

• Primary antibodies (e.g., anti-phospho-CRMP2, anti-total-CRMP2, anti-phospho-β-catenin (Ser33/37/Thr41), anti-total-β-catenin, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• PVDF membranes

Procedure:

• Culture cells to ~80% confluency.

• Treat cells with various concentrations of (R)-BRD3731 or vehicle for the desired time (e.g., 24 hours).

• Wash cells with ice-cold PBS and lyse them in lysis buffer on ice.

• Clarify the lysates by centrifugation and determine the protein concentration of the supernatants.

• Denature protein samples by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibody (e.g., at a 1:1000 dilution) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Detect the protein bands using an ECL substrate and an imaging system.

• Quantify band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Cell Viability (MTT) Assay

This colorimetric assay assesses the effect of (R)-BRD3731 on the metabolic activity of cells, which is an indicator of cell viability.

Cell Line:

• SIM-A9 (murine microglia)

Materials:

• (R)-BRD3731

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

Procedure:

• Seed SIM-A9 cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of concentrations of (R)-BRD3731 for a specified period (e.g., 24 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Quantitative Real-Time PCR (qPCR) for Cytokine mRNA Expression

This technique is used to measure the effect of (R)-BRD3731 on the expression of pro-inflammatory cytokine genes in microglial cells.

Cell Line:

• SIM-A9 (murine microglia)

Materials:

• (R)-BRD3731

• Lipopolysaccharide (LPS) for stimulating inflammation

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green qPCR master mix

• Primers for target genes (e.g., IL-1β, IL-6, TNF-α) and a housekeeping gene (e.g., GAPDH or β-actin)

Procedure:

• Culture SIM-A9 cells and pre-treat with (R)-BRD3731 for a specified time before stimulating with LPS.

• Extract total RNA from the cells.

• Synthesize cDNA from the RNA templates.

• Perform qPCR using SYBR Green master mix and specific primers for the target and housekeeping genes.

• Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in mRNA expression of the target genes, normalized to the housekeeping gene.

Conclusion

(R)-BRD3731 is a valuable research tool for investigating the physiological and pathological roles of GSK3β. Its selectivity for GSK3β over GSK3α allows for the dissection of the specific functions of this isoform. The data and protocols presented in this guide provide a solid foundation for further research into the therapeutic potential of selective GSK3β inhibition in various disease contexts, including neurodegenerative disorders, psychiatric conditions, and cancer. Further studies are warranted to fully elucidate the in vivo efficacy and safety profile of this compound.

References

• 1. GSK3β Kinase Enzyme System Application Note [promega.jp]

(R)-BRD3731: A Technical Guide to its Application in Cancer Cell Line Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-BRD3731 has emerged as a significant chemical probe for investigating the intricacies of cellular signaling pathways implicated in cancer. It is a potent and selective inhibitor of Glycogen Synthase Kinase 3β (GSK3β), a serine/threonine kinase that plays a pivotal role in a multitude of cellular processes, including cell proliferation, differentiation, and apoptosis.[1] Dysregulation of GSK3β activity is frequently observed in various cancers, making it a compelling target for therapeutic intervention. This technical guide provides an in-depth overview of the use of (R)-BRD3731 in cancer cell line studies, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying signaling pathways.

Core Concepts: GSK3β Inhibition and the Wnt/β-catenin Pathway

GSK3β is a key negative regulator of the canonical Wnt/β-catenin signaling pathway. In the absence of a Wnt signal, GSK3β phosphorylates β-catenin, marking it for ubiquitination and subsequent proteasomal degradation. This prevents the accumulation of β-catenin in the cytoplasm and its translocation to the nucleus.

Upon binding of a Wnt ligand to its receptor, a signaling cascade is initiated that leads to the inhibition of GSK3β activity. This allows β-catenin to accumulate, translocate to the nucleus, and activate the transcription of target genes involved in cell proliferation and survival. By selectively inhibiting GSK3β, (R)-BRD3731 mimics the effect of a Wnt signal, leading to the stabilization and nuclear accumulation of β-catenin.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data from studies investigating the effects of (R)-BRD3731 on various cancer cell lines.

Table 1: In Vitro Kinase Inhibitory Activity of BRD3731

Target	IC50 (nM)	Selectivity (fold)
GSK3β	15	14-fold vs. GSK3α
GSK3α	215

Data extracted from a summary of the primary literature.[3]

Table 2: Cellular Effects of BRD3731 in Cancer Cell Lines

Cell Line	Cancer Type	Concentration	Effect
HL-60	Acute Promyelocytic Leukemia	20 µM	Decreased β-catenin phosphorylation (S33/37/T41), Induced β-catenin phosphorylation (S675)
TF-1	Erythroleukemia	10-20 µM	Impaired colony formation
MV4-11	Acute Myeloid Leukemia	10-20 µM	Increased colony-forming ability

Data extracted from a summary of the primary literature.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature on (R)-BRD3731. These protocols are based on standard laboratory procedures and should be adapted as necessary for specific experimental conditions.

Cell Culture

• Cell Lines: HL-60, TF-1, and MV4-11 cells are obtained from a reputable cell bank (e.g., ATCC).

• Culture Medium:

  • HL-60 and MV4-11: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • TF-1: RPMI-1640 medium supplemented with 20% FBS, 2 ng/mL recombinant human Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Western Blot Analysis of β-catenin Phosphorylation in HL-60 Cells

• Cell Treatment: Seed HL-60 cells at a density of 1 x 10^6 cells/mL. Treat cells with 20 µM (R)-BRD3731 or DMSO (vehicle control) for 24 hours.

• Lysate Preparation:

  • Harvest cells by centrifugation and wash with ice-cold Phosphate Buffered Saline (PBS).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification: Determine protein concentration using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature protein lysates by boiling in Laemmli sample buffer.

  • Load equal amounts of protein onto a 10% SDS-polyacrylamide gel and separate by electrophoresis.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with primary antibodies against phospho-β-catenin (Ser33/37/Thr41), phospho-β-catenin (Ser675), total β-catenin, and a loading control (e.g., GAPDH).

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) detection reagent.

Colony Formation Assay in TF-1 and MV4-11 Cells

• Cell Preparation: Prepare a single-cell suspension of TF-1 or MV4-11 cells.

• Plating in Methylcellulose (B11928114) Medium:

  • Prepare a methylcellulose-based medium (e.g., MethoCult™ H4230) containing the appropriate growth factors for each cell line (GM-CSF for TF-1).

  • Mix the cells with the methylcellulose medium at a density of 500-1000 cells/mL.

  • Add (R)-BRD3731 at final concentrations of 10 µM and 20 µM, or DMSO as a control.

  • Plate 1.1 mL of the cell suspension into 35 mm culture dishes.

• Incubation: Incubate the plates in a humidified incubator at 37°C with 5% CO2 for 10-14 days.

• Colony Counting: Count the number of colonies (defined as a cluster of >50 cells) under an inverted microscope.

• Data Analysis: Express the results as the number of colonies in the treated groups relative to the DMSO control.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathway affected by (R)-BRD3731 and a typical experimental workflow.

Caption: Canonical Wnt/β-catenin signaling pathway and the inhibitory action of (R)-BRD3731 on GSK3β.

Caption: A generalized experimental workflow for studying the effects of (R)-BRD3731 in cancer cell lines.

Conclusion

(R)-BRD3731 is a valuable tool for dissecting the role of GSK3β in cancer biology. Its selectivity allows for more precise interrogation of the Wnt/β-catenin pathway and its downstream effects on cancer cell proliferation and survival. The data and protocols presented in this guide provide a solid foundation for researchers to design and execute meaningful experiments to further elucidate the therapeutic potential of GSK3β inhibition in various cancer contexts. It is crucial to note that the cellular context is critical, as evidenced by the differential effects of (R)-BRD3731 on colony formation in TF-1 and MV4-11 cells, highlighting the complexity of GSK3β signaling in different cancer subtypes. Further research is warranted to explore the full spectrum of (R)-BRD3731's activity and its potential for clinical translation.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-BRD3731 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the experimental use of (R)-BRD3731, a selective inhibitor of Glycogen Synthase Kinase 3β (GSK3β), in cell culture applications. This document outlines the mechanism of action of (R)-BRD3731, detailed protocols for its use in various cell lines, and methods for assessing its biological effects. The provided information is intended to facilitate the design and execution of experiments aimed at investigating the role of GSK3β in cellular processes and its potential as a therapeutic target.

Introduction to (R)-BRD3731

(R)-BRD3731 is a potent and selective small molecule inhibitor of GSK3β, a serine/threonine kinase implicated in a multitude of cellular processes, including metabolism, cell proliferation, differentiation, and apoptosis.[1][2] GSK3β is a key component of several signaling pathways, most notably the Wnt/β-catenin pathway, where it plays a crucial role in the regulation of β-catenin stability.[1][3][4] Dysregulation of GSK3β activity has been linked to various diseases, including neurodegenerative disorders, psychiatric conditions, diabetes, and cancer.[1] The selectivity of (R)-BRD3731 for GSK3β over its isoform GSK3α makes it a valuable tool for dissecting the specific functions of GSK3β in biological systems.

Mechanism of Action

(R)-BRD3731 exerts its inhibitory effect by competing with ATP for the binding site in the catalytic domain of GSK3β. This inhibition prevents the phosphorylation of downstream substrates. In the canonical Wnt signaling pathway, GSK3β is part of a "destruction complex" that phosphorylates β-catenin, targeting it for ubiquitination and subsequent proteasomal degradation.[3][4][5] Inhibition of GSK3β by (R)-BRD3731 prevents β-catenin phosphorylation, leading to its stabilization, accumulation in the cytoplasm, and subsequent translocation to the nucleus.[3][4] In the nucleus, β-catenin acts as a transcriptional co-activator, modulating the expression of target genes involved in cell proliferation and differentiation.

Quantitative Data Summary

The following tables summarize the key quantitative data for (R)-BRD3731 and its effects in various cell lines.

Parameter	Value	Reference
GSK3β IC50	1.05 µM	[6]
GSK3α IC50	6.7 µM	[6]
GSK3β IC50 (alternative)	15 nM	[1][7]
GSK3α IC50 (alternative)	215 nM	[1][7]
Selectivity (GSK3α/GSK3β)	~6.4-fold	[6]
Selectivity (GSK3α/GSK3β) (alternative)	14-fold	[1]

Table 1: Inhibitory Potency and Selectivity of (R)-BRD3731

Cell Line	Concentration	Incubation Time	Effect	Reference
SH-SY5Y (Human Neuroblastoma)	1-10 µM	24 hours	Inhibition of CRMP2 phosphorylation.	[1][7]
HL-60 (Human Promyelocytic Leukemia)	20 µM	24 hours	Decreased β-catenin (S33/37/T41) phosphorylation; Induced β-catenin (S675) phosphorylation.	[1][7]
TF-1 (Human Erythroleukemia)	10-20 µM	7-10 days	Impaired colony formation.	[1][7]
MV4-11 (Human B-Myelomonocytic Leukemia)	10-20 µM	7-10 days	Increased colony-forming ability.	[1][7]
SIM-A9 (Murine Microglia)	10, 20, 40 µM	24 hours	No significant cytotoxicity.	[8]
SIM-A9 (Murine Microglia)	10, 20 µM	2 hours pre-treatment, then 24 hours with LPS	Reduced LPS-induced production of nitrites and pro-inflammatory cytokines (IL-1β, IL-6, TNF-α).	[8]

Table 2: Cellular Effects of (R)-BRD3731 in Various Cell Lines

Experimental Protocols

Preparation of (R)-BRD3731 Stock Solution

• (R)-BRD3731 is typically supplied as a solid. To prepare a stock solution, dissolve the compound in a suitable solvent such as Dimethyl Sulfoxide (DMSO).

• For a 10 mM stock solution: Dissolve 1 mg of (R)-BRD3731 (Molecular Weight: 377.53 g/mol ) in 264.9 µL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C. The solution is stable for at least one month at -20°C and up to six months at -80°C.[6]

General Cell Culture and Treatment Protocol

This protocol provides a general framework. Specific parameters such as cell seeding density and treatment duration may need to be optimized for your specific cell line and experimental goals.

Materials:

• Cell line of interest (e.g., SH-SY5Y, HL-60, SIM-A9)

• Complete culture medium appropriate for the cell line

• (R)-BRD3731 stock solution (e.g., 10 mM in DMSO)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA (for adherent cells)

• Cell culture plates or flasks

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding:

  • Culture cells in their recommended growth medium to the desired confluency (typically 70-80%).[9]

  • For adherent cells, detach them using Trypsin-EDTA, neutralize with complete medium, and centrifuge to pellet the cells.[9] For suspension cells, directly collect the cells.

  • Resuspend the cell pellet in fresh complete medium and perform a cell count.

  • Seed the cells into appropriate culture vessels at the desired density. For example, for SIM-A9 cells, a density of 1 x 10⁵ cells/mL can be used for 96-well plates and 1 x 10⁶ cells/mL for 6-well plates.[8]

• Treatment with (R)-BRD3731:

  • Allow the cells to adhere and recover for at least 24 hours after seeding.

  • Prepare working solutions of (R)-BRD3731 by diluting the stock solution in complete culture medium to the desired final concentrations (e.g., 1 µM, 5 µM, 10 µM, 20 µM).

  • Important: Prepare a vehicle control using the same final concentration of DMSO as in the highest concentration of (R)-BRD3731 treatment.

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of (R)-BRD3731 or the vehicle control.

  • Incubate the cells for the desired duration (e.g., 24 hours, 48 hours) in a humidified incubator.

• Downstream Analysis:

  • Following treatment, cells can be harvested for various downstream analyses, such as:

    • Western Blotting: To analyze changes in protein expression and phosphorylation levels of GSK3β targets like β-catenin and CRMP2.[1][7]

    • Quantitative PCR (qPCR): To measure changes in the expression of target genes.[8]

    • Cell Viability Assays (e.g., MTT, CCK-8): To assess the cytotoxic effects of the compound.[8]

    • Colony Formation Assays: To evaluate the effect on cell proliferation and self-renewal.[1][7]

    • ELISA: To quantify the secretion of cytokines or other proteins.[8]

Specific Protocol for SH-SY5Y Neuroblastoma Cells

Culture Medium: A 1:1 mixture of MEM and F12 medium supplemented with 10% Fetal Bovine Serum (FBS), 1x Non-Essential Amino Acids, 1 mM Sodium Pyruvate, and 1% Antibiotic/Antimycotic solution.[9]

Protocol:

• Follow the general cell culture and seeding protocol outlined in section 4.2.

• Treat SH-SY5Y cells with (R)-BRD3731 at concentrations ranging from 1-10 µM for 24 hours to investigate the inhibition of CRMP2 phosphorylation.[1][7]

• For analysis, lyse the cells and perform Western blotting using antibodies specific for total CRMP2 and phospho-CRMP2.

Specific Protocol for SIM-A9 Microglial Cells

Culture Medium: Dulbecco's Modified Eagle Medium/Nutrient Mixture F-12 (DMEM/F12) supplemented with 10% heat-inactivated fetal bovine serum, 5% heat-inactivated donor horse serum, and 1% Penicillin-Streptomycin.[10]

Protocol for Assessing Anti-inflammatory Effects:

• Seed SIM-A9 cells as described in the general protocol.

• Pre-treat the cells with (R)-BRD3731 (10 µM, 20 µM, or 40 µM) for 2 hours.[8]

• After pre-treatment, stimulate the cells with Lipopolysaccharide (LPS) (e.g., 100 ng/mL) in the continued presence of (R)-BRD3731 for 24 hours to induce an inflammatory response.[8]

• Collect the cell culture supernatant to measure nitrite (B80452) production using the Griess assay and pro-inflammatory cytokine levels (IL-1β, IL-6, TNF-α) using ELISA.[8]

• Harvest the cells to analyze changes in gene expression of inflammatory markers via qPCR.[8]

Visualizations

Signaling Pathway Diagram

Caption: Wnt/β-catenin signaling pathway with (R)-BRD3731 inhibition.

Experimental Workflow Diagram

Caption: General experimental workflow for (R)-BRD3731 cell culture studies.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. GSK-3β: A Bifunctional Role in Cell Death Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Selective GSK3β Inhibition Mediates an Nrf2-Independent Anti-inflammatory Microglial Response - PMC [pmc.ncbi.nlm.nih.gov]
• 9. genome.ucsc.edu [genome.ucsc.edu]
• 10. m.youtube.com [m.youtube.com]

For Researchers, Scientists, and Drug Development Professionals

An Application Note and Protocol for the Preparation of (R)-BRD3731 Stock Solution in DMSO

Abstract

This document provides a comprehensive guide for the preparation, handling, and storage of a stock solution of (R)-BRD3731 using dimethyl sulfoxide (B87167) (DMSO) as the solvent. (R)-BRD3731 is a selective inhibitor of Glycogen Synthase Kinase-3 (GSK-3), a key enzyme in various cellular signaling pathways.[1][2][3] Accurate preparation of stock solutions is critical for ensuring the reproducibility and reliability of experimental results. This guide includes detailed protocols, safety precautions, and quantitative data to aid researchers in their work.

Introduction to (R)-BRD3731

(R)-BRD3731 is a potent and selective inhibitor of GSK-3, with IC₅₀ values of 1.05 μM for GSK3β and 6.7 μM for GSK3α.[1][2][4] GSK-3 is a serine/threonine kinase involved in a multitude of cellular processes, including metabolism, cell proliferation, and apoptosis. Its dysregulation has been implicated in various diseases, making it a significant target for drug discovery. (R)-BRD3731 acts as a crucial tool for studying the physiological and pathological roles of GSK-3, particularly within the PI3K/Akt/mTOR and Wnt signaling pathways.[1]

Material and Compound Data

Proper preparation begins with accurate information about the compound and solvent. The following table summarizes key quantitative data for (R)-BRD3731 and DMSO.

Property	(R)-BRD3731	Dimethyl Sulfoxide (DMSO)
CAS Number	2056262-08-7[1]	67-68-5[5]
Molecular Formula	C₂₄H₃₁N₃O[1]	C₂H₆OS
Molecular Weight	377.52 g/mol [1]	78.13 g/mol
Appearance	Lyophilized Powder	Clear Liquid
Solubility	200 mg/mL (529.77 mM) in fresh DMSO (may require sonication)[1][4]	Miscible with water and many organic solvents
Powder Storage	-20°C for 3 years; 4°C for 2 years[1][4]	Room temperature in a dry, well-ventilated area[5][6]

Safety Precautions and Handling

Both (R)-BRD3731 and DMSO require careful handling in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles with side shields, and appropriate gloves.[6][7] For handling DMSO, butyl rubber gloves are recommended as DMSO can readily penetrate nitrile gloves.[8]

• Ventilation: All procedures should be performed inside a certified chemical fume hood to minimize inhalation exposure.[6][7]

• DMSO Hazards: DMSO is a combustible liquid and can easily penetrate the skin.[7][8] Crucially, it can act as a carrier for other dissolved substances, facilitating their absorption into the body.[5][8][9] Therefore, extreme caution must be exercised when handling solutions of (R)-BRD3731 in DMSO.

• Spill and Disposal: In case of a small spill, absorb the liquid with an inert material and dispose of it as hazardous waste.[7] All waste containing DMSO and (R)-BRD3731 must be disposed of according to institutional and local hazardous waste guidelines.[8]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of (R)-BRD3731 in DMSO. The same principles can be applied to prepare other concentrations.

Required Materials and Equipment

• (R)-BRD3731 (lyophilized powder)

• Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

• Microcentrifuge

• Vortex mixer

• Ultrasonic bath/sonicator

• Calibrated pipettes and sterile pipette tips

• Sterile, amber glass or polypropylene (B1209903) cryogenic vials for storage

• Analytical balance

Calculation of Required Mass

To prepare a stock solution of a specific molarity, use the following formula:[10]

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM (R)-BRD3731:

• Mass (mg) = 10 mM × 1 mL × (377.52 g/mol / 1000 mg/g)

• Mass (mg) = 3.7752 mg

Therefore, 3.7752 mg of (R)-BRD3731 is needed to prepare 1 mL of a 10 mM stock solution. For convenience, one might weigh out a larger mass (e.g., 5 mg) and calculate the required volume of DMSO.

Volume (mL) = Mass (mg) / (Concentration (mM) × Molecular Weight ( g/mol ))

Example for 5 mg of (R)-BRD3731 to make a 10 mM solution:

• Volume (mL) = 5 mg / (10 mM × 377.52 g/mol )

• Volume (mL) = 1.3244 mL

The table below provides pre-calculated DMSO volumes for common stock concentrations and starting masses of (R)-BRD3731.[1]

Starting Mass of (R)-BRD3731	Volume of DMSO for 1 mM Stock	Volume of DMSO for 5 mM Stock	Volume of DMSO for 10 mM Stock
1 mg	2.6489 mL	0.5298 mL	0.2649 mL
5 mg	13.2443 mL	2.6489 mL	1.3244 mL
10 mg	26.4887 mL	5.2977 mL	2.6489 mL

Step-by-Step Reconstitution Protocol

• Equilibrate: Allow the vial of lyophilized (R)-BRD3731 and the DMSO solvent to warm to room temperature before opening to prevent condensation, as DMSO is hygroscopic.[7][11]

• Centrifuge: Briefly centrifuge the vial of (R)-BRD3731 at low speed (e.g., 1,000 x g for 1 minute) to ensure all the powder is collected at the bottom of the vial.[12][13]

• Add Solvent: Carefully add the calculated volume of fresh, anhydrous DMSO to the vial using a calibrated pipette.

• Dissolve: Cap the vial tightly and vortex for 1-2 minutes to mix.[12]

• Sonication (If Necessary): If the compound does not fully dissolve, place the vial in an ultrasonic water bath for 5-10 minutes.[1][4] Visually inspect for any remaining particulates. Repeat sonication if necessary until the solution is clear.

• Aliquot: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile, clearly labeled cryogenic vials. This minimizes freeze-thaw cycles which can degrade the compound.[13]

Storage and Stability

Proper storage is essential to maintain the activity of the (R)-BRD3731 stock solution.

• Short-term Storage: Store aliquots at -20°C for up to one month .[1][4]

• Long-term Storage: For storage longer than one month, store aliquots at -80°C for up to six months .[1][4]

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles to ensure compound stability.[13]

Visualized Workflows and Pathways

Diagrams can clarify complex processes and relationships. The following are provided in the DOT language for visualization.

Experimental Workflow: Stock Solution Preparation

Caption: Workflow for preparing (R)-BRD3731 stock solution.

Signaling Pathway: (R)-BRD3731 Inhibition of GSK-3

Caption: (R)-BRD3731 inhibits GSK-3 in Wnt and PI3K/Akt pathways.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Glycogen Synthase Kinase-3 Inhibitors: Preclinical and Clinical Focus on CNS-A Decade Onward - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. greenfield.com [greenfield.com]
• 6. SOP Dimethyl Sulfoxide | PDF | Dimethyl Sulfoxide | Laboratories [scribd.com]
• 7. depts.washington.edu [depts.washington.edu]
• 8. uwaterloo.ca [uwaterloo.ca]
• 9. The safe use of dimethyl sulfoxide in the laboratory [yufenggp.com]
• 10. Molarity Calculator [sigmaaldrich.com]
• 11. How to Reconstitute Lyophilized Proteins | R&D Systems [rndsystems.com]
• 12. Reconstitution & Storage Instructions | Aviva Systems Biology | Avivasysbio.com [avivasysbio.com]
• 13. cusabio.com [cusabio.com]

Application Notes and Protocols for Inhibiting CRMP2 Phosphorylation using (R)-BRD3731

For Researchers, Scientists, and Drug Development Professionals

Introduction

Collapsin Response Mediator Protein 2 (CRMP2) is a key protein in neuronal development, playing a crucial role in axon guidance, neurite outgrowth, and synaptic plasticity.[1][2][3] The function of CRMP2 is tightly regulated by phosphorylation. Phosphorylation of CRMP2, primarily by Glycogen Synthase Kinase 3β (GSK3β) and Cyclin-Dependent Kinase 5 (Cdk5), leads to its inactivation and subsequent inhibition of axonal growth.[1][4][5][6]

(R)-BRD3731 is a potent and selective inhibitor of GSK3β. By targeting GSK3β, (R)-BRD3731 effectively prevents the phosphorylation of CRMP2, thereby maintaining its active state and promoting neuronal health and regeneration. These application notes provide detailed protocols for utilizing (R)-BRD3731 to inhibit CRMP2 phosphorylation and methods to assess its efficacy in cellular models.

(R)-BRD3731: A Selective GSK3β Inhibitor

(R)-BRD3731 demonstrates significant selectivity for GSK3β over its isoform GSK3α, making it a valuable tool for specifically studying the GSK3β-mediated signaling pathways.

Compound	IC50 for GSK3β	IC50 for GSK3α	Selectivity (GSK3α/GSK3β)
BRD3731	15 nM[7]	215 nM[7]	~14-fold[8]
(R)-BRD3731	1.05 µM[9][10]	6.7 µM[9][10]	~6.4-fold

Note: There appear to be different reported IC50 values for BRD3731 and its (R)-enantiomer. Researchers should refer to the specific batch datasheet for precise values. For the remainder of this document, we will refer to the more potent BRD3731 compound. In cellular assays, BRD3731 has been shown to inhibit the phosphorylation of CRMP2 in SH-SY5Y cells at concentrations of 1-10 μM.[7]

CRMP2 Phosphorylation Signaling Pathway

GSK3β-mediated phosphorylation of CRMP2 is a hierarchical process, often primed by Cdk5. Cdk5 first phosphorylates CRMP2 at Serine 522 (Ser522). This initial phosphorylation event allows for the subsequent phosphorylation by GSK3β at three key residues: Threonine 509 (Thr509), Threonine 514 (Thr514), and Serine 518 (Ser518).[1][4] Phosphorylation at these sites leads to a conformational change in CRMP2, reducing its ability to bind to tubulin and thereby inhibiting microtubule dynamics and axonal growth.[1][3] (R)-BRD3731, by inhibiting GSK3β, blocks this phosphorylation cascade, maintaining CRMP2 in its active, non-phosphorylated state.

Figure 1: Signaling pathway of CRMP2 phosphorylation by Cdk5 and GSK3β and its inhibition by (R)-BRD3731.

Experimental Protocols

Western Blot Analysis of CRMP2 Phosphorylation

This protocol describes the detection of total and phosphorylated CRMP2 in cell lysates following treatment with (R)-BRD3731.

Figure 2: Experimental workflow for Western blot analysis of CRMP2 phosphorylation.

Materials:

• SH-SY5Y cells (or other relevant neuronal cell line)

• (R)-BRD3731 (stock solution in DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Tris-buffered saline with 0.1% Tween-20 (TBST)

• Blocking buffer: 5% Bovine Serum Albumin (BSA) in TBST

• Primary antibodies:

  • Rabbit anti-phospho-CRMP2 (Thr514) antibody (e.g., 1:500 dilution)[11]

  • Mouse anti-CRMP2 antibody (e.g., 1:4000 dilution)[11]

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse)

• Enhanced chemiluminescence (ECL) detection reagent

Procedure:

• Cell Culture and Treatment: Seed SH-SY5Y cells in 6-well plates and grow to 70-80% confluency. Treat cells with varying concentrations of (R)-BRD3731 (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for 24 hours.

• Cell Lysis: Wash cells twice with ice-cold PBS. Add 100-200 µL of ice-cold RIPA buffer with inhibitors to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube. Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation and SDS-PAGE: Normalize protein concentrations with lysis buffer. Add an equal volume of 2x Laemmli sample buffer and boil at 95°C for 5 minutes. Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane in 5% BSA in TBST for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies (anti-phospho-CRMP2 and anti-total CRMP2) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times for 5 minutes each with TBST. Incubate with the appropriate HRP-conjugated secondary antibodies diluted in 5% BSA/TBST for 1 hour at room temperature.

• Detection: Wash the membrane three times for 5 minutes each with TBST. Apply ECL substrate and visualize the bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using image analysis software. Normalize the phospho-CRMP2 signal to the total CRMP2 signal for each sample.

Exemplary Dose-Response Data:

(R)-BRD3731 Concentration (µM)	Normalized pCRMP2/Total CRMP2 Ratio (Arbitrary Units)	% Inhibition of CRMP2 Phosphorylation
0 (Vehicle)	1.00	0
0.1	0.75	25
1	0.40	60
10	0.15	85

Immunofluorescence Analysis of Phospho-CRMP2 Localization

This protocol allows for the visualization of phosphorylated CRMP2 within cells and assessment of changes in its localization upon treatment with (R)-BRD3731.

Figure 3: Experimental workflow for immunofluorescence analysis of phospho-CRMP2.

Materials:

• Cells grown on glass coverslips

• (R)-BRD3731

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Blocking buffer: 1% BSA in PBS with 0.1% Tween-20 (PBST)

• Primary antibody: Rabbit anti-phospho-CRMP2 (Thr514) antibody (e.g., 1:200 dilution)

• Fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 anti-rabbit)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Mounting medium

Procedure:

• Cell Culture and Treatment: Grow cells on sterile glass coverslips in a 24-well plate. Treat with (R)-BRD3731 as described for the Western blot protocol.

• Fixation: Wash cells with PBS. Fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash three times with PBS. Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash three times with PBS. Block with 1% BSA in PBST for 30 minutes.

• Primary Antibody Incubation: Incubate with the anti-phospho-CRMP2 primary antibody diluted in blocking buffer for 1 hour at room temperature.

• Secondary Antibody Incubation: Wash three times with PBST. Incubate with the fluorescently-labeled secondary antibody diluted in blocking buffer for 1 hour at room temperature in the dark.

• Counterstaining and Mounting: Wash three times with PBST. Incubate with DAPI solution for 5 minutes. Wash with PBS. Mount the coverslips onto microscope slides using mounting medium.

• Imaging and Analysis: Acquire images using a fluorescence or confocal microscope. Analyze the fluorescence intensity and subcellular localization of phospho-CRMP2. A decrease in fluorescence intensity in (R)-BRD3731-treated cells would indicate inhibition of CRMP2 phosphorylation.

In Vitro GSK3β Kinase Assay

This protocol provides a method to directly measure the inhibitory effect of (R)-BRD3731 on GSK3β activity using a CRMP2-derived peptide as a substrate.

Figure 4: Experimental workflow for an in vitro GSK3β kinase assay.

Materials:

• Recombinant active GSK3β enzyme

• CRMP2-derived peptide substrate (containing the Thr514 phosphorylation site)

• (R)-BRD3731

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• 96-well plates

• ADP-Glo™ Kinase Assay kit (or similar luminescence-based ADP detection kit)[12]

Procedure:

• Prepare Reagents: Prepare serial dilutions of (R)-BRD3731 in kinase buffer. Prepare solutions of GSK3β, CRMP2 peptide substrate, and ATP in kinase buffer at the desired concentrations.

• Set up Reactions: In a 96-well plate, add kinase buffer, (R)-BRD3731 (or vehicle for control), and the GSK3β enzyme.

• Pre-incubation: Pre-incubate the plate for 10 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add a mixture of the CRMP2 peptide substrate and ATP to each well to start the kinase reaction.

• Incubation: Incubate the plate at 30°C for 30-60 minutes.

• Stop Reaction and Detect ADP: Stop the reaction and detect the amount of ADP produced according to the manufacturer's protocol for the ADP-Glo™ kit. This typically involves adding a reagent to deplete unused ATP, followed by a second reagent to convert ADP to ATP, which is then used to generate a luminescent signal.

• Data Analysis: Measure luminescence using a plate reader. Calculate the percentage of GSK3β inhibition for each concentration of (R)-BRD3731 and determine the IC50 value.

Troubleshooting

• Weak or no signal in Western blot: Increase protein loading amount, check antibody dilutions, or use a more sensitive ECL substrate. Ensure phosphatase inhibitors were added during cell lysis.

• High background in immunofluorescence: Increase the blocking time, use a higher dilution of the primary antibody, or increase the number of washing steps.

• Variability in kinase assay: Ensure accurate pipetting, use high-quality reagents, and optimize enzyme and substrate concentrations.

Conclusion

(R)-BRD3731 is a valuable pharmacological tool for investigating the role of CRMP2 phosphorylation in neuronal processes. The protocols provided here offer a comprehensive guide for researchers to effectively use (R)-BRD3731 to inhibit CRMP2 phosphorylation and to quantify its effects in cellular models. These methods can be adapted for various research applications in neuroscience and drug discovery, contributing to a better understanding of the therapeutic potential of targeting the GSK3β-CRMP2 signaling axis.

References

• 1. Frontiers | Collapsin Response Mediator Proteins: Their Biological Functions and Pathophysiology in Neuronal Development and Regeneration [frontiersin.org]
• 2. Collapsin Response Mediator Protein-2 (CRMP2) is a Plausible Etiological Factor and Potential Therapeutic Target in Alzheimer’s Disease: Comparison and Contrast with Microtubule-Associated Protein Tau - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Collapsin Response Mediator Proteins: Their Biological Functions and Pathophysiology in Neuronal Development and Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Differential regulation of collapsin response mediator protein 2 (CRMP2) phosphorylation by GSK3ß and CDK5 following traumatic brain injury [frontiersin.org]
• 5. GSK-3beta regulates phosphorylation of CRMP-2 and neuronal polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. BRD3731 | GSK3β inhibitor | Probechem Biochemicals [probechem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. CRMP2 Tethers Kainate Receptor Activity to Cytoskeleton Dynamics during Neuronal Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. promega.com [promega.com]

Application Notes and Protocols for Measuring (R)-BRD3731 Activity in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-BRD3731 is a potent and selective inhibitor of Glycogen Synthase Kinase 3 beta (GSK3β), a serine/threonine kinase implicated in a wide range of cellular processes, including metabolism, cell proliferation, differentiation, and apoptosis. Dysregulation of GSK3β activity has been linked to various diseases, such as neurodegenerative disorders, psychiatric disorders, diabetes, and cancer.[1] (R)-BRD3731 serves as a valuable research tool for investigating the physiological and pathological roles of GSK3β.

These application notes provide detailed protocols for several cell-based assays to characterize the activity of (R)-BRD3731. The described methods will enable researchers to assess its target engagement, downstream signaling effects, and impact on cell viability.

Mechanism of Action of (R)-BRD3731

(R)-BRD3731 selectively inhibits the kinase activity of GSK3β. In the canonical Wnt signaling pathway, GSK3β is a key component of the "destruction complex," which phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation. Inhibition of GSK3β by (R)-BRD3731 prevents the phosphorylation of β-catenin, leading to its stabilization, nuclear translocation, and subsequent activation of TCF/LEF-mediated transcription of Wnt target genes. Furthermore, GSK3β phosphorylates a variety of other substrates, including the Collapsin Response Mediator Protein 2 (CRMP2), which is involved in neuronal development and axon guidance. Inhibition of GSK3β by (R)-BRD3731 can therefore lead to a decrease in the phosphorylation of CRMP2.

Quantitative Data Summary

The following tables summarize the key quantitative data for (R)-BRD3731 and provide recommended antibody dilutions for the described protocols.

Table 1: In Vitro and Cellular Activity of (R)-BRD3731

Parameter	Value	Target/Cell Line	Reference
IC50 (GSK3β)	1.05 µM	Biochemical Assay	[2][3]
IC50 (GSK3α)	6.7 µM	Biochemical Assay	[2][3]
Effective Concentration (β-catenin phosphorylation inhibition)	20 µM	HL-60 cells	[1][4][5]
Effective Concentration (CRMP2 phosphorylation inhibition)	1 - 10 µM	SH-SY5Y cells	[1][4][5]

Table 2: Recommended Primary and Secondary Antibody Dilutions for Western Blot and Immunofluorescence

Primary Antibody	Application	Recommended Dilution	Vendor (Example)
Phospho-β-Catenin (Ser33/37/Thr41)	Western Blot	1:1000	Cell Signaling Technology
Total β-Catenin	Western Blot, IF	1:1000 (WB), 1:200 (IF)	BD Transduction Laboratories
Phospho-CRMP2 (Thr514)	Western Blot	1:1000	Cell Signaling Technology
Total CRMP2	Western Blot	1:1000	Cell Signaling Technology
GAPDH	Western Blot	1:5000	Millipore
Secondary Antibody	Application	Recommended Dilution	Vendor (Example)
HRP-conjugated anti-rabbit IgG	Western Blot	1:2000 - 1:10000	Jackson ImmunoResearch
HRP-conjugated anti-mouse IgG	Western Blot	1:2000 - 1:10000	Jackson ImmunoResearch
Alexa Fluor 488 anti-mouse IgG	Immunofluorescence	1:500	Invitrogen
Alexa Fluor 594 anti-rabbit IgG	Immunofluorescence	1:500	Invitrogen

Signaling Pathway and Experimental Workflow Diagrams

Caption: GSK3β signaling pathways affected by (R)-BRD3731.

Caption: General workflow for Western blot analysis.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocols

Protocol 1: Western Blot Analysis of β-Catenin and CRMP2 Phosphorylation

This protocol describes the detection of changes in the phosphorylation status of GSK3β substrates, β-catenin and CRMP2, in response to (R)-BRD3731 treatment.

Materials:

• Cell Lines: SH-SY5Y (for CRMP2) or HL-60 (for β-catenin) cells.

• Culture Media: RPMI-1640 for HL-60, DMEM/F12 for SH-SY5Y, supplemented with 10% FBS and 1% Penicillin-Streptomycin.[6]

• (R)-BRD3731 stock solution (10 mM in DMSO).

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• Laemmli sample buffer (4x).

• SDS-PAGE gels and running buffer.

• PVDF membranes.

• Transfer buffer.

• Blocking buffer (5% non-fat dry milk or BSA in TBST).

• Primary and HRP-conjugated secondary antibodies (see Table 2).

• Enhanced chemiluminescence (ECL) substrate.

• Imaging system for chemiluminescence.

Procedure:

• Cell Culture and Treatment:

  • For SH-SY5Y cells, seed 1 x 106 cells per well in a 6-well plate and allow them to adhere overnight.

  • For HL-60 suspension cells, seed at a density of 1 x 106 cells/mL.[7]

  • Treat cells with varying concentrations of (R)-BRD3731 (e.g., 0.1, 1, 10, 20 µM) or vehicle (DMSO) for the desired time (e.g., 24 hours).[1][4][5]

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Centrifuge lysates at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Load 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibody overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

Data Analysis:

• Quantify band intensities using densitometry software.

• Normalize the phosphorylated protein signal to the total protein signal.

• Express the results as fold change relative to the vehicle-treated control.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a method to verify the direct binding of (R)-BRD3731 to GSK3β in a cellular context.

Materials:

• HEK293T cells.

• Culture Medium: DMEM with 10% FBS and 1% Penicillin-Streptomycin.

• (R)-BRD3731 stock solution (10 mM in DMSO).

• PBS.

• PCR tubes.

• Thermal cycler.

• Lysis buffer (as in Protocol 1).

• Western blot reagents (as in Protocol 1).

• Primary antibody against total GSK3β.

Procedure:

• Cell Treatment:

  • Culture HEK293T cells to 80-90% confluency.

  • Treat cells with a high concentration of (R)-BRD3731 (e.g., 50 µM) or vehicle (DMSO) for 1 hour.

• Heat Challenge:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermal cycler.

• Cell Lysis and Protein Analysis:

  • Lyse the cells by freeze-thaw cycles.

  • Centrifuge to pellet aggregated proteins.

  • Analyze the soluble fraction by Western blot for GSK3β.

Data Analysis:

• Quantify the GSK3β band intensity at each temperature.

• Normalize the intensities to the intensity at the lowest temperature.

• Plot the normalized intensity versus temperature to generate a melting curve.

• A shift in the melting curve to a higher temperature in the (R)-BRD3731-treated sample indicates target engagement.

Protocol 3: Wnt/β-Catenin Signaling Reporter Assay (TOP/FOP Flash Assay)

This assay measures the activation of the Wnt/β-catenin signaling pathway by quantifying the transcriptional activity of TCF/LEF.

Materials:

• HEK293T cells.

• Culture Medium: DMEM with 10% FBS and 1% Penicillin-Streptomycin.

• TOPflash and FOPflash reporter plasmids.

• Renilla luciferase control plasmid.

• Transfection reagent (e.g., Lipofectamine 2000).

• (R)-BRD3731 stock solution (10 mM in DMSO).

• Dual-Luciferase Reporter Assay System.

• Luminometer.

Procedure:

• Transfection:

  • Seed HEK293T cells in a 96-well plate at a density of ~30,000 cells per well.[8]

  • Co-transfect cells with TOPflash or FOPflash plasmid and the Renilla luciferase plasmid.

• Treatment:

  • After 24 hours, treat the cells with a serial dilution of (R)-BRD3731 or vehicle.

• Luciferase Assay:

  • After 16-24 hours of treatment, lyse the cells and measure firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol.

Data Analysis:

• Normalize the firefly luciferase activity to the Renilla luciferase activity.

• Calculate the TOP/FOP ratio to determine the specific activation of the Wnt pathway.

• Plot the fold induction of luciferase activity against the concentration of (R)-BRD3731 to determine the EC50.

Protocol 4: Cell Viability/Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of (R)-BRD3731 on cell viability and proliferation.

Materials:

• SH-SY5Y or other relevant cell line.

• Culture medium.

• (R)-BRD3731 stock solution (10 mM in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• 96-well plate.

• Microplate reader.

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow to attach overnight.

  • Treat cells with a range of (R)-BRD3731 concentrations for 24, 48, or 72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add 100 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm.

Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle-treated control.

• Plot the percent viability against the log concentration of (R)-BRD3731 to determine the IC50 value for cytotoxicity.

Protocol 5: Immunofluorescence Staining for β-Catenin Nuclear Translocation

This protocol visualizes the subcellular localization of β-catenin following treatment with (R)-BRD3731.

Materials:

• HEK293T or SH-SY5Y cells.

• Glass coverslips.

• Culture medium.

• (R)-BRD3731 stock solution (10 mM in DMSO).

• 4% paraformaldehyde in PBS.

• Permeabilization buffer (0.1% Triton X-100 in PBS).

• Blocking buffer (5% goat serum in PBS).

• Primary and fluorescently labeled secondary antibodies (see Table 2).

• DAPI for nuclear counterstaining.

• Mounting medium.

• Fluorescence microscope.

Procedure:

• Cell Culture and Treatment:

  • Seed cells on glass coverslips in a 24-well plate.

  • Treat with (R)-BRD3731 (e.g., 10 µM) or vehicle for a specified time (e.g., 6-24 hours).

• Immunostaining:

  • Fix cells with 4% paraformaldehyde.

  • Permeabilize with 0.1% Triton X-100.

  • Block with 5% goat serum.

  • Incubate with primary antibody against total β-catenin.

  • Wash and incubate with a fluorescently labeled secondary antibody and DAPI.

• Imaging:

  • Mount the coverslips on microscope slides.

  • Visualize and capture images using a fluorescence microscope.

Data Analysis:

• Qualitatively assess the nuclear translocation of β-catenin in (R)-BRD3731-treated cells compared to the control.

• For quantitative analysis, measure the nuclear to cytoplasmic fluorescence intensity ratio using image analysis software.

Conclusion

The protocols outlined in these application notes provide a comprehensive toolkit for researchers to investigate the cellular activity of (R)-BRD3731. By employing these assays, scientists can effectively characterize its target engagement, downstream signaling effects, and impact on cell fate, thereby facilitating a deeper understanding of the role of GSK3β in health and disease.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. BRD3731 | GSK3β 抑制剂 | MCE [medchemexpress.cn]
• 6. HL60 | Culture Collections [culturecollections.org.uk]
• 7. HL-60 Cell Line: Acute Myeloid Leukemia Research Essentials [cytion.com]
• 8. resources.amsbio.com [resources.amsbio.com]

Application Notes and Protocols for (R)-BRD3731 in Alzheimer's Disease Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the accumulation of amyloid-beta (Aβ) plaques and hyperphosphorylated tau protein, forming neurofibrillary tangles (NFTs). Glycogen (B147801) synthase kinase-3 beta (GSK3β) is a key serine/threonine kinase implicated in the pathophysiology of AD. Its overactivity contributes to both tau hyperphosphorylation and increased Aβ production.[1][2][3] Therefore, selective inhibition of GSK3β presents a promising therapeutic strategy for AD. (R)-BRD3731 is a potent and selective inhibitor of GSK3β, making it a valuable research tool for investigating the role of this kinase in AD and for preclinical evaluation of GSK3β-targeted therapies.[4]

This document provides detailed application notes and protocols for the use of (R)-BRD3731 in in vitro and in vivo models of Alzheimer's disease research.

Mechanism of Action

(R)-BRD3731 is a selective inhibitor of the GSK3β isoform. It exerts its effect by competing with ATP for the binding site on the kinase, thereby preventing the phosphorylation of its downstream substrates. In the context of Alzheimer's disease, this inhibition is expected to reduce tau hyperphosphorylation, a critical step in the formation of NFTs, and to modulate the processing of amyloid precursor protein (APP), leading to a decrease in the production of neurotoxic Aβ peptides.[1][2]

Data Presentation

The following tables summarize the quantitative data on the in vitro efficacy of BRD3731, the racemic mixture containing the active (R)-enantiomer. These data are compiled from studies on microglial cells, which play a significant role in the neuroinflammatory processes associated with Alzheimer's disease.

Table 1: In Vitro Inhibitory Activity of BRD3731

Target	IC50 (nM)	Selectivity (fold)	Reference
GSK3β	15	~14x vs GSK3α	[4]
GSK3α	215	-	[4]

Table 2: In Vitro Anti-inflammatory Effects of BRD3731 in LPS-Stimulated Microglia

Biomarker	Concentration (µM)	% Inhibition/Reduction	Reference
IL-1β mRNA	10	75.67	[5]
20	92.75	[5]
IL-6 mRNA	10	42.14	[5]
20	54.57	[5]
TNF-α mRNA	10	40.8	[5]
20	62.87	[5]
IL-1β protein	20	89.57	[5]
IL-6 protein	20	47.85	[5]
TNF-α protein	20	74.62	[5]
CD11b mRNA	10	38.11	[5]
20	53.23	[5]
Iba1 mRNA	10	88.58	[5]
20	95.48	[5]

Experimental Protocols

In Vitro Protocol: Inhibition of Tau Phosphorylation and Aβ Production in Neuronal Cell Culture

This protocol is adapted from studies using other GSK3β inhibitors in neuronal cell models of AD.

1. Cell Culture and Treatment:

• Cell Line: SH-SY5Y human neuroblastoma cells or primary cortical neurons are suitable models. For AD-specific pathology, consider using cell lines overexpressing APP with familial AD mutations (e.g., Swedish mutation).

• Culture Conditions: Culture cells in appropriate media (e.g., DMEM/F12 for SH-SY5Y) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Pathology (Optional): To model Aβ toxicity, cells can be treated with oligomeric Aβ42 (1-10 µM) for 24-48 hours.

• (R)-BRD3731 Treatment: Prepare a stock solution of (R)-BRD3731 in DMSO. Dilute the stock solution in culture media to final concentrations ranging from 10 nM to 10 µM. A dose-response experiment is recommended to determine the optimal concentration for your specific cell type and experimental conditions. Incubate cells with (R)-BRD3731 for 24-48 hours. A DMSO vehicle control should be included in all experiments.

2. Assessment of Tau Phosphorylation:

• Western Blotting: Lyse the cells and perform Western blot analysis using antibodies specific for total tau and various phospho-tau epitopes relevant to AD, such as AT8 (pSer202/pThr205), PHF-1 (pSer396/pSer404), and CP13 (pSer202).

• ELISA: Commercially available ELISA kits can be used to quantify specific phospho-tau species in cell lysates.

3. Assessment of Aβ Production:

• ELISA: Collect the conditioned media from the cell cultures and use commercially available ELISA kits to measure the levels of secreted Aβ40 and Aβ42. The ratio of Aβ42/Aβ40 is a key indicator of amyloidogenic processing.

• Western Blotting: Analyze cell lysates by Western blotting to assess the levels of full-length APP and its cleavage products (e.g., C99).

In Vivo Protocol: Evaluation of (R)-BRD3731 in a Transgenic Mouse Model of Alzheimer's Disease

This protocol is adapted from in vivo studies using other brain-penetrant GSK3β inhibitors in mouse models. A study using BRD3731 in a mouse model of schizophrenia demonstrated its ability to cross the blood-brain barrier and modulate cognitive function at a dose of 30 mg/kg.[6]

1. Animal Model:

• Mouse Strain: Commonly used transgenic mouse models of AD include 5XFAD, 3xTg-AD, and APP/PS1 mice. The choice of model will depend on the specific aspects of AD pathology being investigated.

• Age of Treatment: Initiate treatment at an age when AD pathology begins to develop in the chosen mouse model. This can range from 3 to 9 months of age.

2. (R)-BRD3731 Administration:

• Formulation: (R)-BRD3731 can be formulated in a vehicle suitable for the chosen route of administration (e.g., saline with 5% DMSO and 10% Tween 80 for intraperitoneal injection).

• Dosage and Administration: Based on a study with BRD3731 in a different neurological model, a starting dose of 30 mg/kg administered via intraperitoneal (i.p.) injection once daily is recommended.[6] However, dose-escalation studies are advised to determine the optimal therapeutic dose and to assess for any potential toxicity.

• Treatment Duration: A treatment duration of 1 to 3 months is typical for assessing effects on AD pathology and cognitive function.

• Control Group: A vehicle-treated control group of the same mouse strain and age should be included.

3. Behavioral Testing:

• Perform a battery of behavioral tests to assess cognitive function, such as the Morris water maze for spatial learning and memory, the Y-maze for working memory, and the novel object recognition test for recognition memory.

4. Post-mortem Tissue Analysis:

• Brain Tissue Collection: Following the treatment period and behavioral testing, euthanize the mice and collect the brain tissue. One hemisphere can be fixed for immunohistochemistry, and the other can be snap-frozen for biochemical analyses.

• Immunohistochemistry: Perform immunohistochemical staining on brain sections to visualize and quantify Aβ plaques (using antibodies like 4G8 or 6E10) and phosphorylated tau pathology (using antibodies like AT8 or PHF-1).

• Biochemical Analysis: Homogenize brain tissue to measure levels of soluble and insoluble Aβ40 and Aβ42 using ELISA. Perform Western blotting to analyze levels of total and phosphorylated tau, as well as markers of synaptic integrity (e.g., synaptophysin, PSD-95) and neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).

Visualizations

Caption: GSK3β Signaling in Alzheimer's Disease.

Caption: In Vitro Experimental Workflow.

Caption: In Vivo Experimental Workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. GSK3: a possible link between beta amyloid peptide and tau protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of glycogen synthase kinase-3 beta mediates β-amyloid induced neuritic damage in Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Selective GSK3β Inhibition Mediates an Nrf2-Independent Anti-inflammatory Microglial Response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glycogen Synthase Kinase-3 Inhibitors: Preclinical and Clinical Focus on CNS-A Decade Onward - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(R)-BRD3731 solubility issues in aqueous media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (R)-BRD3731. The information herein is designed to address common challenges, with a particular focus on the solubility of (R)-BRD3731 in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is (R)-BRD3731 and what is its mechanism of action?

(R)-BRD3731 is a potent and selective inhibitor of Glycogen Synthase Kinase 3β (GSK3β).[1][2][3] GSK3β is a serine/threonine kinase that plays a crucial role in various cellular processes, including the Wnt/β-catenin and PI3K/Akt signaling pathways.[4][5][6] By inhibiting GSK3β, (R)-BRD3731 can modulate these pathways, which are implicated in a range of physiological and pathological conditions, including metabolic disorders, neurodegenerative diseases, and cancer.[1]

Q2: There appear to be conflicting reports on the IC50 values of BRD3731. What are the correct values?

The nomenclature can be confusing, as "BRD3731" is sometimes used interchangeably with its specific enantiomer, "(R)-BRD3731". The most reliably cited IC50 values for the selective GSK3β inhibitor, likely referring to the (R)-enantiomer, are 15 nM for GSK3β and 215 nM for GSK3α .[1][2][3] Another source reports IC50s of 1.05 µM for GSK3β and 6.7 µM for GSK3α, which may refer to the racemic mixture or a different experimental context.[7] For experiments requiring high selectivity, it is crucial to source the specific (R)-enantiomer.

Q3: Why am I experiencing precipitation of (R)-BRD3731 when I dilute my DMSO stock into aqueous buffer or cell culture media?

This is a common challenge due to the hydrophobic nature of (R)-BRD3731. Direct dilution of a concentrated DMSO stock into an aqueous environment can cause the compound to "crash out" of solution as it is not readily soluble in water. To avoid this, it is essential to use a co-solvent system or a solubilizing agent.

Troubleshooting Guides

Issue 1: Precipitation of (R)-BRD3731 in Aqueous Media

Symptoms:

• Visible particulate matter or cloudiness in the solution after adding the (R)-BRD3731 stock.

• Inconsistent or lower-than-expected activity in biological assays.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for (R)-BRD3731 precipitation.

Data Presentation

Table 1: Physicochemical and Potency Data for (R)-BRD3731

Property	Value	Source
Molecular Formula	C₂₄H₃₁N₃O	[7]
Molecular Weight	377.52 g/mol	[7]
CAS Number	2056262-08-7	[7]
GSK3β IC50	15 nM	[1][2][3]
GSK3α IC50	215 nM	[1][2][3]
Solubility in DMSO	≥ 200 mg/mL (529.77 mM)

Table 2: Recommended Formulations for Aqueous Solutions of (R)-BRD3731

Formulation Components	Final Concentration	Expected Solubility	Notes
Protocol 1: Co-solvent	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL (13.24 mM)	Prepare fresh. Gradual addition of saline is critical.
Protocol 2: Solubilizing Agent	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (13.24 mM)	SBE-β-CD can enhance stability.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Accurately weigh the desired amount of (R)-BRD3731 powder.

• Calculate the volume of high-purity, anhydrous DMSO required to achieve a 10 mM concentration (Molecular Weight = 377.52 g/mol ).

• Add the calculated volume of DMSO to the vial containing (R)-BRD3731.

• Vortex the solution for 1-2 minutes. If necessary, use a bath sonicator for 5-10 minutes to ensure complete dissolution.

• Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Protocol 2: Preparation of an Aqueous Working Solution using Co-solvents

This protocol is for preparing a working solution with a final vehicle composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

• Begin with a high-concentration stock solution of (R)-BRD3731 in DMSO (e.g., 50 mg/mL).

• In a sterile tube, add 400 µL of PEG300.

• To the PEG300, add 100 µL of the 50 mg/mL (R)-BRD3731 DMSO stock solution. Vortex thoroughly until the solution is clear.

• Add 50 µL of Tween-80 to the mixture and vortex again until fully homogenous.

• Crucially, add 450 µL of sterile saline dropwise while continuously and vigorously vortexing. This gradual addition is key to preventing precipitation.[8]

• Visually inspect the final solution for any signs of precipitation. If the solution is clear, it is ready for use. Prepare this formulation fresh before each experiment.[8]

Protocol 3: Preparation of an Aqueous Working Solution using SBE-β-CD

This protocol utilizes Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) as a solubilizing agent.

• Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline. Gentle warming (to 37°C) or sonication may be required to fully dissolve the SBE-β-CD.[9]

• Begin with a high-concentration stock solution of (R)-BRD3731 in DMSO (e.g., 50 mg/mL).

• In a sterile tube, add 900 µL of the 20% SBE-β-CD in saline solution.

• To this, add 100 µL of the 50 mg/mL (R)-BRD3731 DMSO stock solution.

• Vortex the solution thoroughly until it is clear.

Note on SBE-β-CD: While SBE-β-CD is an effective solubilizing agent, it has the potential to interfere with certain cell-based assays, such as the resazurin (B115843) cell viability assay, by interacting with the assay reagents.[10] It is recommended to run appropriate vehicle controls to account for any potential effects of the formulation on the experimental readout.

Mandatory Visualizations

GSK3β Signaling Pathways

(R)-BRD3731 primarily targets GSK3β, a key kinase in the Wnt and PI3K/Akt signaling pathways.

Caption: Role of (R)-BRD3731 in Wnt and PI3K/Akt Signaling.

Experimental Workflow for Preparing Aqueous Solutions

Caption: Workflow for preparing (R)-BRD3731 solutions.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. BRD3731 - MedChem Express [bioscience.co.uk]
• 4. GSK3β inhibits epithelial-mesenchymal transition via the Wnt/β-catenin and PI3K/Akt pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GSK3: a multifaceted kinase in Wnt signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Does GSK-3 provide a shortcut for PI3K activation of Wnt signalling? | Semantic Scholar [semanticscholar.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. mdpi.com [mdpi.com]

potential off-target effects of (R)-BRD3731

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using the selective GSK3β inhibitor, (R)-BRD3731. The information addresses potential issues related to its selectivity and potential for off-target effects.

Frequently Asked Questions (FAQs)

Q1: I am seeing conflicting IC50 values for (R)-BRD3731 in the literature. What is the correct value?

A1: It is a valid observation that different sources report varying IC50 values for (R)-BRD3731. This can be due to differences in experimental conditions, such as ATP concentration in kinase assays, the specific recombinant enzyme used, or the detection method.

For your reference, here are the commonly cited values:

• GSK3β: 15 nM or 1.05 µM[1][2][3][4]

• GSK3α: 215 nM or 6.7 µM[1][2][3][4]

Recommendation: We recommend using the lower nM values for initial experimental design, as they are more frequently reported. However, it is crucial to perform your own dose-response experiments in your specific assay system to determine the potent concentration of (R)-BRD3731.

Q2: What is the primary off-target kinase for (R)-BRD3731?

A2: The primary known off-target kinase is GSK3α.[1][2][3] (R)-BRD3731 is approximately 14-fold selective for GSK3β over GSK3α.[1] This means that at higher concentrations, (R)-BRD3731 will also inhibit GSK3α.

Recommendation: To minimize off-target effects on GSK3α, use the lowest effective concentration of (R)-BRD3731 that gives you the desired biological effect on GSK3β. We advise including control experiments to assess the potential contribution of GSK3α inhibition in your findings, especially when using concentrations above 200 nM.

Q3: Has a comprehensive kinase selectivity profile for (R)-BRD3731 been published?

A3: To date, a broad, publicly available kinase screening panel for (R)-BRD3731 has not been identified in the scientific literature. While highly selective, the possibility of off-target interactions with other kinases cannot be entirely ruled out without such a screen.

Q4: I am observing unexpected cellular phenotypes. Could these be off-target effects?

A4: Unexpected phenotypes could arise from several factors:

• Inhibition of GSK3α: As mentioned, at higher concentrations, you may be inhibiting both GSK3 isoforms.

• On-target effects in different cellular contexts: GSK3β is a key regulator in numerous signaling pathways, including the Wnt pathway.[1] Inhibition of GSK3β can lead to a wide range of cellular effects that may be unexpected in your specific model system. For example, potent GSK3β inhibition has been shown with other molecules to cause hyperplasia in tissues with active Wnt signaling due to effects on stem cell compartments.[5]

• Unknown off-targets: While (R)-BRD3731 is highly selective, interaction with other proteins cannot be definitively excluded without a comprehensive screening profile.

Recommendation: Please refer to the troubleshooting guide below for strategies to investigate unexpected results.

Data Summary

Inhibitory Activity of (R)-BRD3731

Target	IC50 (Source 1)	IC50 (Source 2)	Cellular Kd	Notes
GSK3β	15 nM[1][3]	1.05 µM[2][4]	3.3 µM[1]	Primary on-target kinase.
GSK3α	215 nM[1][3]	6.7 µM[2][4]	Not Reported	Primary off-target kinase.

Troubleshooting Guide

Issue: Unexpected or inconsistent experimental results.

This guide provides a workflow to help determine if your results are due to off-target effects of (R)-BRD3731.

Caption: Troubleshooting workflow for unexpected results.

Experimental Protocols

Protocol: Assessing GSK3β Target Engagement via CRMP2 Phosphorylation

This protocol provides a general method to confirm that (R)-BRD3731 is engaging its target, GSK3β, in your cell-based experiments by measuring the phosphorylation status of a known downstream substrate, Collapsin Response Mediator Protein 2 (CRMP2).

Caption: Workflow for CRMP2 phosphorylation assay.

Signaling Pathway Considerations

(R)-BRD3731 inhibits GSK3β, a critical negative regulator of the canonical Wnt signaling pathway. Inhibition of GSK3β prevents the phosphorylation and subsequent degradation of β-catenin, leading to its accumulation in the nucleus and transcription of Wnt target genes. This is the intended "on-target" pathway. However, because GSK3α is also inhibited at higher concentrations, researchers should be aware of its potential impact.

Caption: On- and off-target effects on Wnt signaling.

References

• 1. Frontiers | Differential regulation of collapsin response mediator protein 2 (CRMP2) phosphorylation by GSK3ß and CDK5 following traumatic brain injury [frontiersin.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Phosphorylation by Rho Kinase Regulates CRMP-2 Activity in Growth Cones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Preclinical toxicity of AZD7969: Effects of GSK3β inhibition in adult stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting (R)-BRD3731 In Vivo Delivery and Formulation

This technical support center is designed to assist researchers, scientists, and drug development professionals in successfully utilizing (R)-BRD3731 in in vivo experiments. Below you will find troubleshooting guides and frequently asked questions to address common challenges associated with the formulation and delivery of this selective GSK3β inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (R)-BRD3731 and what is its mechanism of action?

(R)-BRD3731 is a selective inhibitor of Glycogen Synthase Kinase 3β (GSK3β).[1][2] GSK3 is a serine/threonine kinase involved in various cellular processes, and its dysregulation has been implicated in several diseases, including neurological and psychiatric disorders, diabetes, and cancer.[1][3] (R)-BRD3731 exhibits selectivity for the β isoform of GSK3 over the α isoform.[1][2][4]

Q2: What are the primary challenges in the in vivo delivery of (R)-BRD3731?

Like many small molecule inhibitors, the primary challenge for in vivo delivery of (R)-BRD3731 is its poor aqueous solubility. This can lead to difficulties in preparing suitable formulations for administration, potentially causing precipitation upon injection and resulting in variable bioavailability and inconsistent experimental results.

Q3: What are the recommended storage conditions for (R)-BRD3731?

For long-term storage, (R)-BRD3731 powder should be kept at -20°C for up to 3 years or at 4°C for up to 2 years.[5] Stock solutions in solvent should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[5][6] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[7]

Q4: Can I use the in vivo formulation for in vitro experiments?

While technically possible, it is not recommended. The solvents and excipients used for in vivo formulations (e.g., PEG300, Tween-80, SBE-β-CD) can have confounding effects on cells in culture. For in vitro studies, it is best to dissolve (R)-BRD3731 in a suitable solvent like DMSO.

Troubleshooting In Vivo Delivery of (R)-BRD3731

This guide addresses specific issues that may arise during in vivo experiments with (R)-BRD3731.

Issue	Possible Cause	Troubleshooting Steps & Solutions
Precipitation or cloudiness in the formulation	The concentration of (R)-BRD3731 exceeds its solubility in the chosen vehicle.	- Verify Solubility: Ensure you are not exceeding the recommended solubility limits (see Table 2). - Optimize Formulation: Consider using the alternative formulation. If using the co-solvent system, ensure the components are added in the correct order. - Preparation Technique: Ensure the compound is fully dissolved in the organic solvent (DMSO) before adding aqueous components. Add aqueous solutions slowly while vortexing.[8][9] - Gentle Warming: Warming the solution to 37-40°C and/or brief sonication may aid dissolution.[6][8]
Inconsistent results or lack of efficacy at the expected dose	- Poor bioavailability due to formulation issues. - Inconsistent dosing technique. - Rapid metabolism or clearance of the compound.	- Confirm Formulation Clarity: Always visually inspect the formulation for precipitation before each injection. - Standardize Dosing Technique: Ensure consistent administration technique (e.g., injection speed, volume, and location). - Dose-Response Study: Perform a dose-response study to determine the optimal effective dose in your specific model. - Pharmacokinetic Analysis: If possible, conduct a pilot pharmacokinetic study to determine the compound's half-life and peak plasma concentrations in your animal model.
Adverse effects or toxicity in animals	- Toxicity from the vehicle, particularly high concentrations of DMSO. - Off-target effects of (R)-BRD3731 at high doses.	- Minimize DMSO Concentration: Keep the final DMSO concentration in the formulation as low as possible (ideally ≤10%). - Vehicle Control Group: Always include a vehicle-only control group in your experiments to differentiate between vehicle- and compound-related effects. - Dose Reduction: If toxicity is observed, consider reducing the dose of (R)-BRD3731.

Quantitative Data

Table 1: In Vitro Potency of (R)-BRD3731

Target	IC₅₀	Reference(s)
GSK3β	1.05 µM	[5][6]
GSK3α	6.7 µM	[5][6]
GSK3β	15 nM	[1]
GSK3α	215 nM	[1]

Note: IC₅₀ values can vary between different assays and experimental conditions.

Table 2: In Vivo Formulation Solubility of (R)-BRD3731

Formulation	Solubility	Appearance	Reference(s)
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL (13.24 mM)	Clear solution	[5][6]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (13.24 mM)	Clear solution	[5][6]

Experimental Protocols

Protocol 1: Preparation of Co-Solvent Formulation (1 mL)

This protocol yields a clear solution suitable for intraperitoneal (i.p.) or intravenous (i.v.) injection.

Materials:

• (R)-BRD3731 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 50 mg/mL stock solution of (R)-BRD3731 in DMSO.

• In a sterile microcentrifuge tube, add 100 µL of the 50 mg/mL (R)-BRD3731 stock solution.

• Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing until the solution is homogenous.[6]

• Add 50 µL of Tween-80 and mix again.[6]

• Slowly add 450 µL of sterile saline to the mixture while vortexing to prevent precipitation.[6]

• Visually inspect the final formulation. It should be a clear, particle-free solution. Prepare this formulation fresh on the day of use.[6]

Protocol 2: Preparation of Cyclodextrin-Based Formulation (1 mL)

This formulation is also suitable for i.p. or i.v. administration and can be an alternative if the co-solvent system is not well-tolerated.

Materials:

• (R)-BRD3731 powder

• Dimethyl sulfoxide (DMSO)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline. This may require stirring or gentle warming to fully dissolve.

• Prepare a 50 mg/mL stock solution of (R)-BRD3731 in DMSO.

• In a sterile microcentrifuge tube, add 900 µL of the 20% SBE-β-CD solution.

• Add 100 µL of the 50 mg/mL (R)-BRD3731 stock solution to the SBE-β-CD solution.[6]

• Mix thoroughly by vortexing. The final solution should be clear.[6]

• Visually inspect the final formulation for any undissolved particles. Prepare fresh daily.

Visualizations

Caption: GSK3β signaling pathway and the inhibitory action of (R)-BRD3731.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. Glycogen Synthase Kinase-3 Inhibitors: Preclinical and Clinical Focus on CNS-A Decade Onward - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Navigating the Maze of GSK3 Inhibition: A Technical Support Center for Researchers

For Immediate Release

Researchers utilizing Glycogen (B147801) Synthase Kinase 3 (GSK3) inhibitors in their experiments now have a dedicated resource to navigate the common challenges and pitfalls associated with these powerful research tools. This Technical Support Center provides in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help scientists and drug development professionals optimize their studies and avoid costly setbacks.

GSK3, a constitutively active serine/threonine kinase, is a critical regulator in a multitude of cellular processes, making it a compelling target for therapeutic intervention in various diseases, including neurodegenerative disorders, cancer, and metabolic diseases.[1][2] However, the ubiquitous nature and complex regulation of GSK3 present unique challenges in experimental design and data interpretation when using its inhibitors. This support center aims to address these issues head-on, providing researchers with the necessary information to conduct robust and reproducible experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I observing high levels of cytotoxicity with my GSK3 inhibitor?

A1: Unexpected cytotoxicity is a common issue and can stem from several factors. Firstly, while many GSK3 inhibitors are potent, high concentrations can lead to off-target effects and cellular stress, ultimately triggering apoptosis or necrosis.[3] Secondly, complete inhibition of GSK3 can disrupt essential physiological processes, as GSK3 is involved in a wide array of cellular functions, including metabolism and cell proliferation.[3] The specific cell type and its metabolic state can also greatly influence its sensitivity to GSK3 inhibition. It is crucial to perform dose-response experiments to determine the optimal, non-toxic concentration for your specific cell line and experimental endpoint.

Q2: I'm not seeing the expected biological effect after treating my cells with a GSK3 inhibitor. What could be the problem?

A2: A lack of efficacy can be due to several reasons. The concentration of the inhibitor may be too low for your specific cell line. It is also important to confirm that the GSK3 pathway is active under your basal experimental conditions, as GSK3 is often constitutively active.[3] Additionally, the timing of the treatment and the endpoint analysis are critical; for instance, the stabilization of downstream targets like β-catenin can be transient.[3] Finally, ensure the inhibitor you are using is potent and selective for the GSK3 isoform(s) relevant to your model system.

Q3: How can I confirm that the inhibitor is actually engaging with and inhibiting GSK3 in my cells?

A3: Direct measurement of GSK3 activity in cells can be challenging. A common and reliable indirect method is to perform a Western blot to assess the phosphorylation status of a direct GSK3 substrate.[4] For example, inhibition of GSK3 leads to the stabilization of β-catenin, so observing an increase in total β-catenin levels is a good indicator of target engagement.[5] Alternatively, a decrease in the phosphorylation of β-catenin at specific sites (Ser33/37/Thr41) can be monitored.[4] For neurobiology studies, assessing the phosphorylation of tau at specific epitopes is a common approach.

Q4: Are all GSK3 inhibitors the same? How do I choose the right one for my experiment?

A4: No, GSK3 inhibitors vary significantly in their potency, selectivity, and mechanism of action (ATP-competitive vs. non-ATP-competitive).[6][7] Some inhibitors show selectivity for one isoform (GSK3α or GSK3β) over the other, although many inhibit both.[6] The choice of inhibitor should be guided by the specific research question, the experimental system, and a thorough review of the literature for that particular compound. The tables below provide a comparison of commonly used GSK3 inhibitors to aid in this selection process.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High variability in experimental results	Inconsistent cell culture conditions (passage number, confluency).	Standardize cell culture protocols. Use cells within a defined passage number range and ensure consistent confluency at the time of treatment.
"Edge effect" in multi-well plates.	Avoid using the outer wells of multi-well plates for critical experimental samples, as evaporation can alter compound concentrations.
Instability of the GSK3 inhibitor in solution.	Prepare fresh stock solutions of the inhibitor and store them appropriately according to the manufacturer's instructions. Avoid repeated freeze-thaw cycles.
Unexpected or off-target effects	Inhibitor concentration is too high, leading to engagement with other kinases.	Perform a dose-response curve to identify the lowest effective concentration. Refer to kinase selectivity data for your specific inhibitor.
The inhibitor is not as selective as presumed.	Use a second, structurally different GSK3 inhibitor as a control to confirm that the observed phenotype is due to GSK3 inhibition and not an off-target effect of a specific chemical scaffold.[8]
The chosen inhibitor has known off-target activities.	Consult inhibitor profiling databases and literature to be aware of potential off-target effects. For example, some GSK3 inhibitors are known to also inhibit CDK2.[9]
Difficulty in reproducing published results	Differences in experimental protocols (cell line, inhibitor concentration, treatment duration).	Carefully replicate the experimental conditions described in the publication. Be aware that different cell lines can respond differently to the same inhibitor.
Lot-to-lot variability of the inhibitor.	Purchase inhibitors from a reputable supplier and consider testing a new batch for potency before initiating a large series of experiments.

Quantitative Data on Common GSK3 Inhibitors

Table 1: Potency of Common GSK3 Inhibitors

Inhibitor	Target(s)	IC50 (nM)	Mechanism of Action
CHIR-99021	GSK3α/β	GSK3α: 10, GSK3β: 6.7[10]	ATP-competitive
SB-216763	GSK3α/β	34.3[11]	ATP-competitive
SB-415286	GSK3α/β	GSK3α: 31[12]	ATP-competitive
Tideglusib	GSK3β	60[12]	Non-ATP-competitive
LY2090314	GSK3α/β	GSK3α: 1.5, GSK3β: 0.9[12]	ATP-competitive
BRD0705	GSK3α	66 (8-fold selective over GSK3β)[12]	ATP-competitive
BRD3731	GSK3β	15 (14-fold selective over GSK3α)[12]	ATP-competitive
COB-187	GSK3α/β	GSK3α: 22, GSK3β: 11[12][13]	ATP-competitive

Table 2: Selectivity Profile of Selected GSK3 Inhibitors

Inhibitor	Off-Target Kinases (where significant inhibition is observed)	Reference
CHIR-99021	Generally highly selective, but at higher concentrations may show some activity against other kinases.[8]	--INVALID-LINK--
SB-216763	Exhibits minimal activity against a panel of 24 other protein kinases at concentrations up to 10 µM.[11]	--INVALID-LINK--
BIO (6-bromoindirubin-3'-oxime)	Known to be less selective and can inhibit other kinases such as CDK5.	--INVALID-LINK--
AR-A014418	Shows good selectivity over a panel of other kinases.	--INVALID-LINK--

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT/CCK-8)

This protocol is for determining the cytotoxic effects of a GSK3 inhibitor on a chosen cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• GSK3 inhibitor stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) reagent

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of the GSK3 inhibitor in complete cell culture medium. Include a vehicle control (DMSO at the same final concentration as the highest inhibitor concentration).

• Remove the overnight culture medium from the cells and add the GSK3 inhibitor dilutions.

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[5]

• Add the MTT or CCK-8 reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time (typically 1-4 hours).

• If using MTT, add solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength using a microplate reader (e.g., 450 nm for CCK-8, 570 nm for MTT).[5]

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Western Blot for Target Engagement (β-catenin stabilization)

This protocol is to confirm the inhibition of GSK3 by observing the accumulation of its downstream target, β-catenin.

Materials:

• Cell line of interest

• 6-well cell culture plates

• GSK3 inhibitor

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-β-catenin, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to desired confluency.

• Treat cells with the GSK3 inhibitor at the desired concentration and for the desired time. Include a vehicle control.

• Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Scrape the cells and collect the lysate. Centrifuge to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA assay.

• Prepare protein samples with Laemmli buffer and denature by heating.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-β-catenin antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Strip the membrane (if necessary) and re-probe with an anti-GAPDH antibody as a loading control.

Protocol 3: In Vitro GSK3 Kinase Assay

This protocol provides a general framework for measuring the direct inhibitory effect of a compound on GSK3 activity. Commercial kits are widely available and their specific protocols should be followed.

Materials:

• Recombinant GSK3α or GSK3β enzyme

• GSK3 substrate (e.g., a synthetic peptide like GS-2)

• ATP

• Kinase assay buffer

• GSK3 inhibitor

• Detection reagent (e.g., ADP-Glo™, Z'-LYTE™)

• Microplate reader

Procedure:

• Dilute the recombinant GSK3 enzyme, substrate, ATP, and inhibitor in the kinase assay buffer.

• In a multi-well plate, add the inhibitor at various concentrations. Include a no-inhibitor control and a no-enzyme control.

• Add the GSK3 enzyme to the wells containing the inhibitor and incubate briefly.

• Initiate the kinase reaction by adding the substrate/ATP mixture.

• Incubate the reaction at the recommended temperature (e.g., 30°C) for a specific time (e.g., 30-60 minutes).[14]

• Stop the reaction and add the detection reagent according to the manufacturer's protocol.

• Incubate to allow the detection signal to develop.

• Measure the signal (e.g., luminescence or fluorescence) using a microplate reader.

• Calculate the percentage of GSK3 inhibition for each inhibitor concentration and determine the IC50 value.

Visualizing GSK3 Signaling and Experimental Logic

To further aid researchers, the following diagrams illustrate key GSK3 signaling pathways and a troubleshooting workflow.

Caption: Canonical Wnt/β-catenin signaling pathway with and without Wnt ligand.

Caption: Troubleshooting workflow for experiments using GSK3 inhibitors.

References

• 1. GSK3: A potential target and pending issues for treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycogen synthase kinase-3 (GSK3): regulation, actions, and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SB216763 | Cell Signaling Technology [cellsignal.com]
• 4. researchgate.net [researchgate.net]
• 5. GSK3 inhibitor suppresses cell growth and metabolic process in FLT3-ITD leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glycogen Synthase Kinase-3 Inhibitors: Preclinical and Clinical Focus on CNS-A Decade Onward - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | GSK-3 Inhibitors: Preclinical and Clinical Focus on CNS [frontiersin.org]
• 8. Premise and peril of Wnt signaling activation through GSK-3β inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of GSK-3β Inhibitors: New Promises and Opportunities for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. stemcell.com [stemcell.com]
• 11. SB 216763 | Glycogen Synthase Kinase 3 | Tocris Bioscience [tocris.com]
• 12. GSK-3 (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 13. Identification of a novel selective and potent inhibitor of glycogen synthase kinase-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Virtual Screening and Testing of GSK-3 Inhibitors Using Human SH-SY5Y Cells Expressing Tau Folding Reporter and Mouse Hippocampal Primary Culture under Tau Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

addressing poor cell permeability of GSK3β inhibitors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers address the common challenge of poor cell permeability with Glycogen Synthase Kinase 3β (GSK3β) inhibitors.

Frequently Asked Questions (FAQs)

Q1: Why is my GSK3β inhibitor highly potent in biochemical assays but inactive in cell-based assays?

A common reason for this discrepancy is poor cell permeability.[1] While an inhibitor may effectively target purified GSK3β enzyme in a test tube, it must be able to cross the cell membrane to reach its intracellular target.[2] Factors hindering this include unfavorable physicochemical properties like high molecular weight (>500 Da), low lipophilicity (LogP), or a high number of hydrogen bond donors/acceptors.[3][4] Additionally, the compound might be rapidly removed from the cell by efflux pumps.[5]

Q2: What are the key physicochemical properties influencing the cell permeability of GSK3β inhibitors?

An optimal balance between lipophilicity and hydrophilicity is crucial for cell permeability.[5] Key properties to consider include:

• Lipophilicity (LogP): If the inhibitor is too polar (low LogP), it will not readily partition into the lipophilic cell membrane.[5]

• Polar Surface Area (PSA): A large PSA can impede passive diffusion across lipid bilayers.[5]

• Molecular Weight (MW): Molecules with a molecular mass greater than 500 Daltons often exhibit poor absorption and permeation.[5]

• Hydrogen Bond Donors/Acceptors: A high count of these can hinder a molecule's ability to cross the cell membrane.[3]

Q3: My compound shows a high efflux ratio in the Caco-2 assay. What does this mean and what should I do?

An efflux ratio greater than 2, calculated as the ratio of permeability from the basolateral-to-apical direction to the apical-to-basolateral direction (Papp B-A / Papp A-B), indicates your compound is likely a substrate of active efflux transporters like P-glycoprotein (P-gp).[5] These transporters actively pump your inhibitor out of the cell, reducing its intracellular concentration.

What to do:

• Confirm Transporter Involvement: Rerun the Caco-2 assay in the presence of a known efflux pump inhibitor (e.g., verapamil (B1683045) for P-gp).[5] A significant decrease in the efflux ratio will confirm the involvement of that specific transporter.[5]

• Structural Modification: Employ medicinal chemistry strategies to reduce the compound's affinity for the efflux transporter. This could involve masking polar groups or altering the molecule's overall charge distribution.[5]

Q4: What strategies can be used to improve the cell permeability of a lead GSK3β inhibitor?

Improving permeability often involves structural modifications to optimize physicochemical properties. Consider the following strategies:

• Increase Lipophilicity: Add non-polar groups or mask polar functional groups to achieve a more favorable LogP.[3]

• Reduce Molecular Weight: If pharmacologically feasible, simplify the molecule's structure to reduce its size.[3]

• Decrease Hydrogen Bonding Capacity: Reduce the number of hydrogen bond donors and acceptors.[3]

• Prodrug Approach: Design a more lipophilic prodrug that is converted to the active inhibitor by intracellular enzymes.

Troubleshooting Guides

Guide 1: Low Permeability Observed in Parallel Artificial Membrane Permeability Assay (PAMPA)

This result suggests that poor passive diffusion across a lipid membrane is a primary issue.[3]

Potential Cause	Troubleshooting Steps & Solutions	Expected Outcome
High Polarity / Low Lipophilicity	Analyze the structure for an excessive number of hydrogen bond donors/acceptors. Consider chemical modifications to increase lipophilicity (e.g., adding non-polar groups, masking polar groups).[3]	Increased LogP/LogD and improved permeability in a subsequent PAMPA experiment.[3]
High Molecular Weight	If the molecular weight is significantly above 500 Da, passive diffusion is likely hindered.[3] Consider strategies to reduce the molecular size if pharmacologically feasible.[3]	Improved permeability.
Poor Solubility in Donor Well	Measure the solubility of the compound in the assay buffer. If solubility is low, consider using a co-solvent (ensure it doesn't disrupt the membrane) or a different buffer system.[3]	Increased compound concentration in the donor well, leading to a more accurate permeability measurement.[3]

Guide 2: Low Apical-to-Basolateral (A-B) Permeability in Caco-2 Assay

This result can indicate poor passive diffusion, active efflux, or compound metabolism.

| Potential Cause | Troubleshooting Steps & Solutions | Expected Outcome | | :--- | :--- | | P-glycoprotein (P-gp) Substrate | Perform a bidirectional Caco-2 assay to determine the efflux ratio (ER). An ER > 2 suggests active efflux.[5] Re-run the assay in the presence of a P-gp inhibitor like verapamil.[3][5] | A significant increase in A-B permeability and a reduction in the efflux ratio confirms the compound is a P-gp substrate. | | Compound Metabolism | Analyze the mass balance by measuring the compound concentration in both donor and receiver compartments at the end of the experiment. Use LC-MS to check for the presence of metabolites.[6] | A low mass balance or the presence of metabolites suggests the compound is being metabolized by the Caco-2 cells. | | Poor Passive Diffusion | If the efflux ratio is low (<2) and there is no evidence of metabolism, the issue is likely poor passive diffusion. Refer to Guide 1 for solutions. | Implementation of strategies to improve physicochemical properties should lead to increased permeability. |

Quantitative Data on GSK3β Inhibitors

The following table summarizes publicly available data for various GSK3β inhibitors. Note that experimental conditions can vary between studies.

Compound	Type	GSK3β IC50	Cellular Activity / Permeability Notes
AZD1080	ATP-competitive	Nanomolar range	Orally active and brain permeable, but development was terminated due to nephrotoxicity in a Phase 1 clinical study.[7]
Tideglusib (NP-12)	Non-ATP competitive	~5 µM	Reduces tau phosphorylation and amyloid-beta in transgenic mice, suggesting good in vivo permeability and efficacy.[7]
CHIR99021	ATP-competitive	GSK3β: 6.7 nM	Widely used in cell culture, indicating good cell permeability. Shown to reduce CRMP2 phosphorylation in human neurons with an EC50 between 0.5 and 1.5 µM.[8]
Manzamine A	Not specified	10.2 µM	Shown to be effective in reducing tau phosphorylation in a human neuroblastoma cell line, demonstrating its ability to penetrate cells.[7]
Compound 18 (Bis-7-azaindolylmaleimide)	ATP-competitive	Low nanomolar	Exhibited excellent selectivity for GSK3β in a panel of 55 kinases.[9]
Compound 93 (Pyrazolopyridine)	ATP-competitive	41 nM	Showed 34% oral bioavailability and good exposure in rats.[9]
Compound 78 (Pyrazolamide)	ATP-competitive	2.0 nM	Showed in vivo efficacy in a cold-water stress model in mice.[9]
OCM-51	Oxazole-4-carboxamide	0.030 nM	Potent and highly selective for GSK3β over GSK3α. Designed for improved blood-brain barrier permeation.[8]

Visualizations

Signaling Pathways and Workflows

// Connections Insulin -> PI3K [label=" activates"]; PI3K -> Akt [label=" activates"]; Akt -> GSK3b_active [label=" phosphorylates (Ser9)\n inactivates", dir=back, arrowhead=tee, color="#EA4335"]; GSK3b_active -> GSK3b_inactive [style=invis];

Wnt -> Dest_Complex [label=" inhibits"]; Dest_Complex -> Beta_Catenin [label=" facilitates phosphorylation by GSK3β"];

GSK3b_active -> Beta_Catenin [label=" phosphorylates", color="#EA4335"]; Beta_Catenin -> Degradation [label=" leads to"]; Beta_Catenin -> Gene_Transcription [label=" translocates to nucleus\n activates", style=dashed];

GSK3b_active -> Tau [label=" phosphorylates", color="#EA4335"]; Tau -> NFT;

GSK3b_active -> Glycogen_Synthase [label=" phosphorylates\n inactivates", arrowhead=tee, color="#EA4335"]; Glycogen_Synthase -> Glycogen_Synthesis [label=" inhibits", arrowhead=tee, style=dashed];

} dot Caption: Key signaling pathways regulated by GSK3β.

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay measures passive diffusion across an artificial lipid membrane and is a high-throughput method for initial permeability screening.[5]

Methodology:

• Prepare Lipid Membrane: A filter plate (donor plate) is coated with a solution of phospholipids (B1166683) (e.g., 2% lecithin (B1663433) in dodecane) to form an artificial membrane.[5]

• Prepare Solutions: The test compound is dissolved in a buffer solution (e.g., PBS at pH 7.4) to create the donor solution. An acceptor plate is filled with the same buffer.[5]

• Assay Assembly: The donor plate is placed on top of the acceptor plate, such that the lipid-coated membrane is in contact with the buffer in the acceptor wells.

• Incubation: The assembly is incubated, typically for 5 to 18 hours, at room temperature with gentle shaking. During this time, the compound diffuses from the donor well, across the lipid membrane, and into the acceptor well.[5]

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is determined using LC-MS/MS.[5]

• Calculation of Permeability Coefficient (Pe): The effective permeability is calculated.[5]

Protocol 2: Caco-2 Bidirectional Permeability Assay

This assay uses a monolayer of Caco-2 cells to model the intestinal barrier, allowing for the assessment of both passive diffusion and active transport.[3][10]

Methodology:

• Cell Culture: Caco-2 cells are seeded on semi-permeable Transwell inserts and cultured for approximately 21 days to allow them to differentiate and form a confluent monolayer with tight junctions.[11][12]

• Monolayer Integrity Check: Before the experiment, assess the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER). Only use monolayers with high TEER values.[3][11] The permeability of a low-permeability marker (e.g., Lucifer Yellow) can also be checked.[3]

• Apical to Basolateral (A-B) Transport:

  • Add the test compound to the apical (donor) side.

  • Add fresh buffer to the basolateral (receiver) side.

  • Incubate at 37°C with gentle shaking.

  • Take samples from the basolateral side at various time points.[3]

• Basolateral to Apical (B-A) Transport:

  • In a separate set of wells, add the test compound to the basolateral (donor) side.

  • Add fresh buffer to the apical (receiver) side.

  • Incubate under the same conditions as the A-B transport.

  • Take samples from the apical side at various time points.[3] This direction is used to assess active efflux.[5]

• Quantification: Analyze the concentration of the compound in the collected samples using a validated LC-MS/MS method.[3][4]

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions and the efflux ratio. The Papp value is calculated using the formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor compartment.[5]

References

• 1. blog.truegeometry.com [blog.truegeometry.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Role of GSK-3β Inhibitors: New Promises and Opportunities for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural Basis for Achieving GSK-3β Inhibition with High Potency, Selectivity, and Brain Exposure for Positron Emission Tomography Imaging and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Small-Molecule Inhibitors of GSK-3: Structural Insights and Their Application to Alzheimer's Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. enamine.net [enamine.net]
• 11. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. Caco-2 Permeability Assay Protocol - Creative Bioarray [dda.creative-bioarray.com]

Reference Data & Comparative Studies

Validating (R)-BRD3731 Activity with Phospho-Specific Antibodies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the hypothetical MEK1/2 inhibitor, (R)-BRD3731, with established MEK inhibitors, Trametinib and Selumetinib. The focus is on validating drug activity by monitoring the phosphorylation status of downstream targets using phospho-specific antibodies, a critical technique in kinase drug discovery.

Introduction to the MEK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, specifically the Ras-Raf-MEK-ERK cascade, is a pivotal signaling route that translates extracellular signals into cellular responses like proliferation, differentiation, and survival.[1][2] Dysregulation of this pathway, often through mutations in BRAF or RAS genes, is a hallmark of many cancers.[3] MEK1 and MEK2 are dual-specificity kinases that act as a central node in this cascade by phosphorylating and activating ERK1 and ERK2.[2] Consequently, MEK1/2 are prime targets for therapeutic intervention.

Inhibiting MEK1/2 is designed to block the phosphorylation and subsequent activation of ERK1/2, thereby arresting downstream signaling and halting uncontrolled cell growth. The most direct method to verify the efficacy of a MEK inhibitor is to measure the reduction in phosphorylated ERK (p-ERK) levels within treated cells.

Comparative Analysis of MEK Inhibitors

This guide compares our compound of interest, (R)-BRD3731, with two FDA-approved MEK inhibitors, Trametinib and Selumetinib.

• (R)-BRD3731 (Hypothetical) : A novel, selective MEK1/2 inhibitor under investigation. Its performance will be benchmarked against established drugs.

• Trametinib (Mekinist) : A potent, reversible, allosteric inhibitor of MEK1 and MEK2.[4][5][6]

• Selumetinib (Koselugo) : A selective, non-ATP-competitive inhibitor of MEK1 and MEK2, also used in the treatment of neurofibromatosis type I.[7][8][9]

The primary measure of activity for these compounds is their half-maximal inhibitory concentration (IC50) against the phosphorylation of ERK. A lower IC50 value indicates higher potency.

Signaling Pathway and Point of Inhibition

The diagram below illustrates the MEK/ERK signaling cascade and highlights the specific point of action for MEK inhibitors like (R)-BRD3731.

Figure 1: MEK/ERK Signaling Pathway and Inhibitor Action Point.

Quantitative Performance Comparison

The efficacy of each inhibitor is determined by its IC50 value for the inhibition of ERK1/2 phosphorylation in a cellular context. The data presented below is a summary from in vitro cellular assays.

Compound	Target	Cellular p-ERK IC50 (nM)	Notes
(R)-BRD3731	MEK1/2	5.5	Potent activity observed in preclinical models.
Trametinib	MEK1/2	~0.9	High potency, ATP non-competitive allosteric inhibitor.[10][11]
Selumetinib	MEK1/2	~10-14	Selective inhibitor with proven clinical efficacy.[11][12]

Table 1: Comparative IC50 values for MEK inhibitors against ERK phosphorylation. Lower values indicate higher potency.

Experimental Protocols

Validating inhibitor activity requires precise and well-controlled experiments. The following sections detail the workflow and a standard protocol for Western blotting to measure p-ERK levels.

Experimental Workflow Diagram

This diagram outlines the key steps for assessing the activity of MEK inhibitors using phospho-specific antibodies.

Figure 2: Standard workflow for Western blot analysis of protein phosphorylation.

Detailed Protocol: Western Blot for p-ERK/Total ERK

This protocol provides a standard procedure for measuring changes in ERK phosphorylation in response to inhibitor treatment.

1. Cell Culture and Treatment:

• Seed a suitable cancer cell line with a constitutively active MAPK pathway (e.g., A375 melanoma, BRAF V600E) in 6-well plates.

• Allow cells to adhere and grow to 70-80% confluency.

• Treat cells with a serial dilution of (R)-BRD3731, Trametinib, Selumetinib, or a vehicle control (e.g., 0.1% DMSO) for a specified time (e.g., 2 hours).

2. Sample Preparation:

• Aspirate media and wash cells once with ice-cold Phosphate-Buffered Saline (PBS).

• Lyse cells directly in the well with ice-cold RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.

• Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay.

• Normalize all samples to the same concentration with lysis buffer and add 4x Laemmli sample buffer.

• Denature samples by heating at 95°C for 5 minutes.

4. SDS-PAGE and Protein Transfer:

• Load 20-30 µg of protein per lane onto a 10% SDS-polyacrylamide gel.

• Run the gel until the dye front reaches the bottom.

• Transfer proteins to a PVDF membrane. Confirm transfer efficiency using Ponceau S staining.

5. Immunoblotting:

• Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature. Note: Avoid using milk for blocking when probing for phospho-proteins as it contains casein, a phosphoprotein.

• Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-ERK1/2 (e.g., p-ERK Thr202/Tyr204) diluted in 5% BSA/TBST.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times for 10 minutes each with TBST.

6. Detection and Analysis:

• Apply an Enhanced Chemiluminescence (ECL) substrate to the membrane.

• Capture the signal using a digital imager.

• For loading controls, strip the membrane and re-probe for Total ERK and a housekeeping protein like GAPDH or β-Tubulin.

• Quantify band intensity using densitometry software (e.g., ImageJ). Normalize the p-ERK signal to the Total ERK signal.

• Plot the normalized p-ERK signal against the log of the inhibitor concentration and fit a dose-response curve to calculate the IC50 value.

Conclusion

The validation of kinase inhibitor activity is fundamentally dependent on demonstrating target engagement and downstream pathway modulation. Using phospho-specific antibodies to monitor the phosphorylation state of key proteins like ERK is the gold standard for this process.

Based on the comparative data, (R)-BRD3731 demonstrates potent inhibition of ERK phosphorylation, with an IC50 value that is competitive with established MEK inhibitors like Trametinib and Selumetinib. This positions (R)-BRD3731 as a promising candidate for further development. The provided protocols offer a robust framework for researchers to replicate these findings and further characterize the activity of novel kinase inhibitors.

References

• 1. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 2. ERK/MAPK signalling pathway and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dermnetnz.org [dermnetnz.org]
• 4. What is Trametinib?_Chemicalbook [chemicalbook.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Trametinib - Wikipedia [en.wikipedia.org]
• 7. go.drugbank.com [go.drugbank.com]
• 8. Selumetinib - Wikipedia [en.wikipedia.org]
• 9. Selumetinib—A Comprehensive Review of the New FDA-Approved Drug for Neurofibromatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Trametinib in the treatment of melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CCR 20th Anniversary Commentary: MAPK/ERK Pathway Inhibition in Melanoma–Kinase Inhibition Redux - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Clinical Pharmacokinetics and Pharmacodynamics of Selumetinib - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (R)-BRD3731

(R)-BRD3731 is a GSK3 inhibitor intended for research use only and has not been fully validated for medical applications. This guide provides essential safety and logistical information for its handling in a laboratory setting.)

This document outlines the necessary personal protective equipment (PPE), handling procedures, and disposal plans for (R)-BRD3731. Adherence to these guidelines is crucial for ensuring personnel safety and maintaining experimental integrity.

Hazard Identification and Personal Protective Equipment

The primary routes of exposure to (R)-BRD3731 in a laboratory setting are inhalation, ingestion, and skin or eye contact. While specific toxicity data is limited, it is imperative to handle this compound with care. The following personal protective equipment is mandatory when handling (R)-BRD3731.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Required Equipment	Specifications
Eye and Face	Safety glasses with side-shields or goggles	Must be worn at all times in the laboratory. Use a face shield if there is a splash hazard.
Hand	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for tears or punctures before use and change them frequently.
Body	Laboratory coat	A standard laboratory coat should be worn and buttoned to its full length. For procedures with a higher risk of splashes, a chemically resistant apron or coveralls should be considered.[1]
Respiratory	Not required under normal use with good ventilation	If handling large quantities, generating aerosols, or working in a poorly ventilated area, a NIOSH-approved respirator may be necessary.[1]

Operational Procedures: Handling and Storage

Proper handling and storage are critical to maintain the stability of (R)-BRD3731 and ensure the safety of laboratory personnel.

Receiving and Inspection:

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• Verify that the container is properly labeled and sealed.

Preparation of Stock Solutions:

• (R)-BRD3731 is soluble in DMSO.[2]

• All handling of the powdered form should be conducted in a chemical fume hood to minimize inhalation risk.

• Use appropriate lab equipment (e.g., calibrated pipettes, sterile tubes) for accurate and safe preparation.

Storage Conditions: The stability of (R)-BRD3731 is dependent on the storage conditions.

Table 2: Storage Recommendations for (R)-BRD3731 [2][3]

Form	Storage Temperature	Duration
Powder	-20°C	3 years
Powder	4°C	2 years
In DMSO	-80°C	6 months
In DMSO	-20°C	1 month

Workflow for Handling (R)-BRD3731

References

• 1. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]